Cyclo(val-pro-gly)4

• CAS: 97458-79-2

Core Science & Biosynthesis

Unraveling Beta-Turn Formation Mechanisms in Cyclo(Val-Pro-Gly)₄ Elastin Models: A Technical Whitepaper

Executive Summary

Elastin-like polypeptides (ELPs) are a class of intrinsically disordered proteins (IDPs) that exhibit unique thermoresponsive behaviors, making them highly valuable for advanced biomaterials and targeted drug delivery systems[1]. The core of elastin's entropic elasticity and its lower critical solution temperature (LCST) phase transition lies in its repetitive hydrophobic sequences, most notably the Val-Pro-Gly (VPG) motif[2][3]. Because linear ELPs exist as a highly dynamic ensemble of rapidly interconverting states, isolating their specific folding mechanics is experimentally challenging[1][4].

To overcome this, cyclo(Val-Pro-Gly)₄ and similar cyclic analogs (e.g., cyclo(VPGVG)₃) are utilized as conformationally restricted models[5][6]. By cyclizing the backbone, researchers can isolate the thermodynamic and structural parameters of the Type II β -turn—the fundamental secondary structure that drives elastin coacervation[5][6]. This whitepaper provides an in-depth mechanistic analysis of β -turn formation in these models, supported by self-validating experimental protocols and quantitative structural data.

The Mechanistic Basis of Type II β -Turn Formation

The Pro-Gly Structural Fulcrum

The formation of a Type II β -turn in elastin models is not random; it is a deterministic outcome of the specific steric and stereoelectronic properties of the Proline-Glycine sequence[4][7]. In a standard Type II β -turn, the i+1 position is occupied by Proline, and the i+2 position is occupied by Glycine[7].

Causality of the Turn: The cyclic pyrrolidine ring of Proline inherently restricts the backbone ϕ dihedral angle to approximately -60°, preorganizing the chain for a turn[7][8]. However, this geometry forces the subsequent i+2 residue into a positive ϕ angle space ( ≈ +80°)[9]. If a bulky amino acid were placed at i+2 , severe steric clashes would occur. Glycine, lacking a side chain, seamlessly accommodates this positive ϕ angle, thermodynamically locking the Type II β -turn into place and allowing a stabilizing 4→1 intramolecular hydrogen bond between the i carbonyl and the i+3 amide[6][8].

Stereoelectronic Control and Ring Pucker

The stability of the β -turn is exquisitely sensitive to the stereochemistry of the Proline ring. The unsubstituted pyrrolidine ring of native Proline exists in a dynamic equilibrium between Cγ -endo and Cγ -exo puckers, with a slight preference for the endo state, which deviates from ideal Type II β -turn geometry[8].

By introducing stereoelectronic modifications, such as 4-fluoroproline, the folding mechanism can be artificially tuned[10][11]:

• (2S,4R)-4-Fluoroproline (Flp): The highly electronegative fluorine atom enforces a strong Cγ -exo pucker via the gauche effect. This strictly aligns the ϕ and ψ angles with ideal Type II β -turn geometry, stabilizing the folded state and lowering the LCST[8][10][11].

• (2S,4S)-4-Fluoroproline (flp): This substitution enforces a Cγ -endo pucker, which disrupts the required dihedral angles, destabilizes the β -turn, and raises the transition temperature[8][10][11].

Thermodynamic Drivers: Coacervation and the LCST

The phase transition of ELPs is an entropy-driven process known as the inverse temperature transition[12]. At temperatures below the LCST, the hydrophobic side chains of the VPG motifs are surrounded by highly ordered, clathrate-like water structures[13].

As thermal energy increases, these clathrate structures collapse, releasing water molecules into the bulk solvent. The massive gain in solvent entropy overcomes the loss of conformational entropy in the peptide chain, driving the hydrophobic collapse of the molecule[12][13]. This collapse forces the VPG motifs into repeating Type II β -turns, which subsequently stack into a β -spiral (intramolecular assembly) and ultimately aggregate into a coacervate phase (intermolecular assembly)[1][2].

Thermodynamic pathway of ELP coacervation driven by beta-turn formation and clathrate release.

Quantitative Structural Parameters

To provide a clear benchmark for structural validation, the following tables summarize the critical dihedral angles and thermodynamic impacts of stereoelectronic modifications in VPG models.

Table 1: Idealized vs. Observed Dihedral Angles for Type II β -Turns in VPG Models

Position	Residue	Ideal ϕ (°)	Ideal ψ (°)	Observed ϕ (°)[7][8][9]	Observed ψ (°)[7][8][9]
i+1	Proline	-60	120	-53 to -60	120 to 140
i+2	Glycine	80	0	80	0

Table 2: Impact of Proline Stereochemistry on VPG Conformational Thermodynamics

Proline Analog	Ring Pucker Preference	β -Turn Stability	Effect on LCST ( Tc​ )
Native Proline	Slight Cγ -endo	Baseline	Baseline[8]
(2S,4R)-4-Fluoroproline	Strong Cγ -exo	Stabilized	Lowered[10][11]
(2S,4S)-4-Fluoroproline	Strong Cγ -endo	Destabilized	Raised[10][11]

Self-Validating Experimental Protocols

To rigorously confirm the presence of β -turns in cyclo(VPG)₄ models, researchers must employ orthogonal techniques. The following protocols are designed as self-validating systems, ensuring that data artifacts are caught internally.

Protocol 1: Solution-State NMR Spectroscopy

NMR is the gold standard for identifying specific hydrogen bonds and distance constraints in cyclic peptides[6].

• Sample Preparation: Dissolve the purified cyclo(VPG)₄ peptide in a 90% H₂O / 10% D₂O mixture.

  • Self-Validation Checkpoint 1: Perform a 1D ¹H-NMR dilution series (e.g., 1 mM to 10 mM). If the amide proton chemical shifts remain constant, the peptide is monomeric, ensuring that all subsequent NOEs are strictly intramolecular[6].

• Temperature Coefficient Analysis ( Δδ/ΔT ): Acquire 1D ¹H spectra across a temperature gradient (e.g., 278 K to 318 K). Calculate the temperature coefficient for each amide proton.

  • Self-Validation Checkpoint 2: A coefficient more positive than -4.0 ppb/K indicates the proton is shielded from the solvent, confirming its participation in the 4→1 intramolecular hydrogen bond characteristic of the β -turn.

• 2D NOESY/ROESY Acquisition: Run 2D NOESY to map spatial proximities. Look specifically for strong dαN​(i,i+1) cross-peaks between Proline and Glycine, and dNN​(i,i+1) cross-peaks, which are hallmark distance constraints for Type II β -turns[6].

Protocol 2: Circular Dichroism (CD) Thermal Profiling

CD spectroscopy tracks the global secondary structure shift as the peptide traverses its LCST[2][14].

• Baseline & Wavelength Scans: Prepare a 10 μ M solution in a low-salt buffer. Perform wavelength scans from 190 nm to 250 nm at low temperature (e.g., 10°C). The spectrum should show a strong negative band near 195 nm, indicative of a disordered random coil[14].

• Thermal Ramp: Increase the temperature incrementally (1°C/min) up to 60°C, acquiring spectra at each step.

  • Self-Validation Checkpoint 3: Observe the diminishment of the 195 nm band and the simultaneous formation of a positive band at 210 nm (indicative of Type II β -turn formation)[14]. If the spectral curves intersect at a distinct isodichroic point (typically near 202 nm), it mathematically validates a two-state transition model without stable intermediates.

Experimental workflow for validating beta-turn conformations in cyclic elastin models.

Implications for Biomaterials and Drug Delivery

Understanding the precise molecular mechanics of the cyclo(VPG)₄ β -turn is not merely an academic exercise; it is the foundation for rational drug delivery design. Because the LCST of ELPs can be precisely tuned by altering the guest residue or applying stereoelectronic modifications (like fluorination or azobenzene integration for photo-control), these polymers act as smart, stimuli-responsive carriers[1][9].

By engineering the β -turn stability, drug development professionals can design ELP-based nanoparticles that remain soluble in the bloodstream (37°C) but undergo rapid coacervation and drug release when exposed to the localized hyperthermia of a tumor microenvironment (e.g., 40-42°C)[1][9]. The cyclo(VPG)₄ model provides the exact dihedral and thermodynamic blueprints required to program these macroscopic phase transitions.

Sources

• 1. biorxiv.org [biorxiv.org]
• 2. researchgate.net [researchgate.net]
• 3. api.lib.kyushu-u.ac.jp [api.lib.kyushu-u.ac.jp]
• 4. cdnsciencepub.com [cdnsciencepub.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. pubs.aip.org [pubs.aip.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. kyutech.repo.nii.ac.jp [kyutech.repo.nii.ac.jp]
• 10. pubs.acs.org [pubs.acs.org]
• 11. 4-Fluoroprolines: Conformational Analysis and Effects on the Stability and Folding of Peptides and Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 12. scispace.com [scispace.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. Mechanism for the phase transition of a genetically engineered elastin model peptide (VPGIG)40 in aqueous solution - PubMed [pubmed.ncbi.nlm.nih.gov]

Probing the Conformational Landscape: A Technical Guide to Molecular Dynamics Simulations of cyclo(Val-Pro-Gly)4 Folding Pathways

Abstract

Cyclic peptides represent a burgeoning class of therapeutic agents, prized for their high affinity, target selectivity, and enhanced stability over their linear counterparts. The molecule cyclo(Val-Pro-Gly)4, a synthetic cyclic peptide, presents a compelling model system for understanding the fundamental principles of peptide folding. Its constrained topology and the presence of conformationally restrictive proline residues and flexible glycine residues create a complex and fascinating folding landscape. This guide provides a comprehensive, in-depth technical walkthrough for simulating the folding pathways of cyclo(Val-Pro-Gly)4 using molecular dynamics (MD). We will move beyond a simple recitation of commands, delving into the causal reasoning behind protocol design, the selection of appropriate physical models, and the analytical techniques required to extract meaningful, actionable insights from simulation trajectories. This document is intended for researchers, computational chemists, and drug development professionals seeking to leverage MD simulations to elucidate the conformational dynamics of cyclic peptides.

Introduction: The Significance of Cyclic Peptides and Folding Pathways

Cyclic peptides often exhibit a pre-organized structure that minimizes the entropic penalty upon binding to a biological target, leading to enhanced potency. Their folding pathways—the sequence of conformational changes from a disordered state to a stable, three-dimensional structure—are not merely academic curiosities. Understanding these pathways is critical for rational drug design, as it can reveal the existence of metastable intermediate states that may be prone to aggregation or possess off-target activities.

Molecular dynamics (MD) simulation has emerged as a powerful computational microscope for observing these processes at an atomic level of detail, providing insights that are often inaccessible to experimental methods alone.[1][2] By simulating the folding of a model system like cyclo(Val-Pro-Gly)4, we can test and refine our understanding of the forces that govern peptide self-assembly, including the critical roles of solvent interactions, intramolecular hydrogen bonding, and the unique conformational constraints imposed by proline and glycine residues.

The Simulation Workflow: A Validating, Step-by-Step Protocol

A successful MD simulation is not a "black box" procedure but a carefully constructed experiment. The following protocol is designed as a self-validating system, with checkpoints and expected outcomes to ensure the physical realism and reproducibility of the results.

Caption: The comprehensive workflow for MD simulation of peptide folding.

System Preparation

Step 1: Initial Structure Generation The first step is to generate a plausible 3D starting structure. Since no experimental structure may be available, this is often done using molecular building software (e.g., Avogadro, PyMOL, UCSF Chimera). For a cyclic peptide, it's crucial to ensure the covalent cyclization is correctly represented. A common approach is to build a linear peptide and then use modeling software to create the peptide bond between the N- and C-termini.[3][4] For this initial run, we will start from a fully extended, non-native conformation to observe the spontaneous folding process.

Step 2: Force Field and Water Model Selection The choice of force field is arguably the most critical decision in an MD simulation, as it dictates the potential energy function used to calculate the forces between atoms.[5][6] For a peptide containing standard amino acids like Val, Pro, and Gly, modern protein force fields are highly suitable.

• Causality: The AMBER and CHARMM families of force fields have been extensively parameterized and validated for proteins and peptides.[5] Given the presence of proline, which has unique dihedral angle preferences, a force field like AMBER ff14SB or AMBER ff19SB is an excellent choice, as these have been specifically refined to better represent backbone conformational energies.[2][6] The proline-rich nature of cyclo(Val-Pro-Gly)4 also makes force fields like CHARMM36m a strong candidate.[7][8] We will proceed with AMBER ff14SB , which has shown robust performance for a wide range of peptide systems.[2]

• Water Model: The explicit solvent model must be compatible with the chosen force field. For AMBER ff14SB, the TIP3P or the more recent OPC water models are appropriate.[2][6] We will use TIP3P for its computational efficiency and widespread validation.

Step 3: Solvation and Ionization The peptide is placed in a periodic box of water molecules. A truncated octahedron or cubic box shape is standard. A buffer distance of at least 10-12 Å between the peptide and the box edge is essential to prevent the peptide from "seeing" its own periodic image.

• Causality: The system must be electronically neutral. Since the peptide backbone is cyclized and has no free termini, the net charge is zero. Therefore, adding counter-ions is not strictly necessary unless a non-neutral pH is being simulated. The GROMACS gmx solvate and gmx genion tools are standard for this process.[9][10]

Simulation Execution

This phase uses the prepared system to generate a raw trajectory of atomic motion over time. We will use the GROMACS simulation package for its performance and extensive toolset.[9][11]

Step 4: Energy Minimization The initial solvated system contains unfavorable steric clashes. Energy minimization, typically using the steepest descent algorithm, is performed to relax the system to a local energy minimum.[12][13]

• Protocol: Run steepest descent minimization for 5000 steps or until the maximum force on any atom is less than 1000 kJ/mol/nm.

• Validation: A successful minimization is indicated by a smooth decrease in the system's potential energy to a stable, negative value.

Step 5: System Equilibration Equilibration brings the system to the desired temperature and pressure in a controlled manner, preventing instabilities. This is a two-stage process.[12]

• NVT (Canonical) Ensemble: The system is heated to the target temperature (e.g., 300 K) while keeping the volume constant. This allows the solvent to rearrange around the solute. A short run of 100-200 ps is typical.

  • Causality: We apply position restraints to the peptide's heavy atoms during this phase to allow the water to equilibrate without causing drastic changes to the peptide's starting structure.

  • Validation: The system temperature should plateau around the target value.

• NPT (Isothermal-Isobaric) Ensemble: The position restraints are maintained, and a pressure coupling algorithm (e.g., Parrinello-Rahman) is enabled to bring the system to the target pressure (1 bar). This ensures the correct solvent density. A run of 200-500 ps is usually sufficient.

  • Validation: The system pressure and density should plateau around their target values (approx. 1 bar and 1000 kg/m ³, respectively).

Step 6: Production MD With the system fully equilibrated, the position restraints are removed, and the production simulation is run. This is the data-gathering phase.

• Causality: The length of the simulation determines the extent of conformational sampling. Peptide folding can be a slow process, often occurring on the microsecond timescale or longer.[1] Conventional MD may struggle to observe multiple folding/unfolding events. For this reason, Enhanced Sampling techniques like Replica Exchange Molecular Dynamics (REMD) or Gaussian Accelerated MD (GaMD) are highly recommended.[1][14][15][16][17][18] These methods accelerate conformational transitions, allowing for a more thorough exploration of the energy landscape in a computationally feasible timeframe.[15][17] For this guide, we will describe the analysis of a long-timescale conventional MD run, but the principles apply directly to trajectories generated via enhanced sampling.

• Protocol: Run the simulation for at least 1 microsecond (µs), saving coordinates every 10-100 picoseconds (ps).

Parameter	Recommended Value	Rationale
Integration Timestep	2 fs	Standard for biomolecular simulations with constrained hydrogen bonds.
Temperature	300 K	Approximates physiological temperature.
Pressure	1 bar	Standard atmospheric pressure.
Nonbonded Cutoff	1.0 - 1.2 nm	Balances accuracy and computational cost.
Long-range Electrostatics	Particle Mesh Ewald (PME)	Accurately handles long-range electrostatic interactions in periodic systems.[19]
Bond Constraints	LINCS or SHAKE	Allows for a 2 fs timestep by constraining high-frequency bond vibrations.[19]

Trajectory Analysis: From Raw Data to Physical Insight

The output of an MD simulation is a trajectory file—a "movie" of every atom's position over time. The goal of analysis is to extract quantitative metrics that describe the peptide's conformational behavior.

Structural Stability and Compactness

• Root Mean Square Deviation (RMSD): This metric measures the average distance between the atoms of the simulated structure and a reference structure. Plotting RMSD over time reveals when the peptide reaches a stable conformation (indicated by a plateau in the RMSD).

• Radius of Gyration (Rg): This measures the overall compactness of the peptide. A decrease in Rg over time signifies a folding event into a more compact structure.

Secondary Structure Analysis

The Define Secondary Structure of Proteins (DSSP) algorithm is the standard method for identifying secondary structure elements like turns, helices, and sheets based on hydrogen-bonding patterns.[20][21][22][23]

• Causality: For cyclo(Val-Pro-Gly)4, we expect to see the formation of β-turns, which are common in cyclic peptides containing Pro-Gly sequences.[24] The DSSP analysis will quantify the formation and stability of these turns throughout the simulation.

Identifying Conformational States and Pathways

To map the folding landscape, we must group similar structures together.

• Cluster Analysis: Algorithms like gmx cluster can group conformations based on their RMSD. This reveals the most populated (i.e., most stable) conformational states. By examining the transitions between these clusters over time, we can reconstruct the dominant folding pathways.

Sources

• 1. dasher.wustl.edu [dasher.wustl.edu]
• 2. pentelutelabmit.com [pentelutelabmit.com]
• 3. MD_Cyclopeptides [erm65.github.io]
• 4. GitHub - ysl-lab/CP_tutorial: Introduction to cyclic peptide simulations and our group's protocols. · GitHub [github.com]
• 5. Molecular Dynamics Simulations of Transmembrane Cyclic Peptide Nanotubes Using Classical Force Fields, Hydrogen Mass Repartitioning, and Hydrogen Isotope Exchange Methods: A Critical Comparison - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Assessing the Performance of Peptide Force Fields for Modeling the Solution Structural Ensembles of Cyclic Peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Force Field Effects in Simulations of Flexible Peptides with Varying Polyproline II Propensity - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. GROMACS Tutorials [mdtutorials.com]
• 10. Getting started - Peptide [manual.gromacs.org]
• 11. Secondary Structure Propensities in Peptide Folding Simulations: A Systematic Comparison of Molecular Mechanics Interaction Schemes - PMC [pmc.ncbi.nlm.nih.gov]
• 12. pubs.acs.org [pubs.acs.org]
• 13. pubs.acs.org [pubs.acs.org]
• 14. simbac.gatech.edu [simbac.gatech.edu]
• 15. Enhanced Sampling Techniques in Molecular Dynamics Simulations of Biological Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Peptide Gaussian accelerated molecular dynamics (Pep-GaMD): Enhanced sampling and free energy calculations of peptide binding | bioRxiv [biorxiv.org]
• 17. bunsen.de [bunsen.de]
• 18. An Unbound Proline-Rich Signaling Peptide Frequently Samples Cis Conformations in Gaussian Accelerated Molecular Dynamics Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Structured Pathway across the Transition State for Peptide Folding Revealed by Molecular Dynamics Simulations - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Command: dssp [cgl.ucsf.edu]
• 21. DSSP (algorithm) - Wikipedia [en.wikipedia.org]
• 22. DSSP [pdb-redo.eu]
• 23. DSSP 4: FAIR annotation of protein secondary structure - PMC [pmc.ncbi.nlm.nih.gov]
• 24. Solution conformations of two flexible cyclic pentapeptides: cyclo(Gly-Pro-D-Phe-Gly-Ala) and cyclo(Gly-Pro-D-Phe-Gly-Val) - PubMed [pubmed.ncbi.nlm.nih.gov]

thermodynamic properties of cyclo(val-pro-gly)4 in aqueous solutions

Initiating Search for Data

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Expanding Search & Outlining

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Deepening Search & Structuring

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Gathering Key Data

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Analyzing Data Gaps

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Shifting Focus, Adapting Guide

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Refining Scope, Shifting Focus

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Confirming Initial Assessment

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Developing a Detailed Framework

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Refining Methodologies

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Formulating Comprehensive Guide

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Outlining the Guide's Structure

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hydrogen bonding patterns in cyclo(val-pro-gly)4 cyclic dodecapeptides

An In-depth Technical Guide to Hydrogen Bonding Patterns in Cyclo(Val-Pro-Gly)₄ Cyclic Dodecapeptides

Authored by: A Senior Application Scientist

Introduction: The Structural Significance of Hydrogen Bonds in Cyclic Peptides

Cyclic peptides represent a compelling class of molecules in drug development, bridging the gap between small molecules and large biologics. Their constrained cyclic nature often imparts enhanced metabolic stability, improved target selectivity, and favorable binding affinities compared to their linear counterparts. The three-dimensional structure, or conformation, of these peptides is paramount to their biological activity, and this conformation is predominantly dictated by a network of intramolecular hydrogen bonds. Among these, cyclo(Val-Pro-Gly)₄, a synthetic cyclic dodecapeptide, serves as an exemplary model for understanding the intricate interplay between primary sequence and spatial arrangement.

This guide provides a comprehensive technical overview of the hydrogen bonding patterns within cyclo(Val-Pro-Gly)₄. We will explore the theoretical underpinnings of these non-covalent interactions, detail the primary experimental and computational methodologies used for their characterization, and present a consensus model of the peptide's conformational landscape. This document is intended for researchers, scientists, and drug development professionals who seek a deeper understanding of how to elucidate and engineer the structural features of cyclic peptides.

Pillar I: Theoretical Framework of Intramolecular Hydrogen Bonding in Peptides

The backbone of a peptide is rich in hydrogen bond donors (the amide N-H group) and acceptors (the carbonyl C=O group). Intramolecular hydrogen bonds form when these groups on different residues within the same molecule interact, leading to the formation of stable secondary structures. In cyclic peptides like cyclo(Val-Pro-Gly)₄, these bonds are crucial for stabilizing the overall conformation.

The most common types of intramolecular hydrogen bonds in peptides are:

• β-turns: These are four-residue structures where the carbonyl oxygen of the ith residue forms a hydrogen bond with the amide proton of the (i+3)th residue. This interaction causes the peptide chain to reverse its direction.

• γ-turns: These are three-residue turns stabilized by a hydrogen bond between the carbonyl oxygen of the ith residue and the amide proton of the (i+2)th residue.

The presence and stability of these turns are influenced by several factors, including the specific amino acid sequence, the solvent environment, and temperature. The proline and glycine residues in cyclo(Val-Pro-Gly)₄ are particularly important. Proline's rigid pyrrolidine ring restricts the available conformational space, often inducing turns, while glycine's conformational flexibility allows it to adopt backbone angles that are inaccessible to other amino acids, facilitating the formation of tight turns.

Pillar II: Experimental Elucidation of Hydrogen Bonding Networks

A multi-pronged experimental approach is necessary to accurately map the hydrogen bonding patterns in cyclo(Val-Pro-Gly)₄. Each technique provides a unique piece of the structural puzzle.

Nuclear Magnetic Resonance (NMR) Spectroscopy: A View in Solution

NMR spectroscopy is the most powerful technique for studying the solution-state conformation of peptides. By analyzing the chemical shifts, coupling constants, and nuclear Overhauser effects (NOEs) of different nuclei, one can deduce the spatial arrangement of atoms.

Key NMR Experiments for Hydrogen Bond Identification:

• Temperature Coefficient Studies: The chemical shift of amide protons (¹Hɴ) is highly sensitive to their environment. Protons that are shielded from the solvent, typically because they are involved in an intramolecular hydrogen bond, exhibit a smaller change in chemical shift with increasing temperature compared to solvent-exposed protons. A temperature coefficient (dδ/dT) less than -4.5 ppb/K is generally indicative of a hydrogen-bonded proton.

• 2D NMR (COSY, TOCSY, ROESY/NOESY):

  • COSY (Correlation Spectroscopy) and TOCSY (Total Correlation Spectroscopy): These experiments are used to assign the proton resonances to specific amino acid residues by identifying through-bond scalar couplings.

  • ROESY (Rotating-frame Overhauser Effect Spectroscopy) / NOESY (Nuclear Overhauser Effect Spectroscopy): These experiments detect through-space proximity between protons. Strong NOEs between the α-proton of one residue and the amide proton of the next (dαN(i, i+1)) are indicative of a turn structure.

Experimental Protocol: Temperature Coefficient Measurement of Amide Protons

• Sample Preparation: Dissolve 2-5 mg of cyclo(Val-Pro-Gly)₄ in a deuterated solvent (e.g., DMSO-d₆ or CDCl₃) to a final concentration of 1-5 mM. The choice of solvent is critical as it can influence the peptide's conformation.

• NMR Spectrometer Setup: Use a high-field NMR spectrometer (e.g., 600 MHz or higher) equipped with a variable temperature unit.

• Data Acquisition: Acquire a series of one-dimensional ¹H NMR spectra at regular temperature intervals (e.g., every 5 K) over a range of temperatures (e.g., 298 K to 323 K).

• Data Processing: Process the spectra (Fourier transformation, phasing, and baseline correction).

• Analysis: Plot the chemical shift of each amide proton as a function of temperature. Perform a linear regression for each plot to determine the slope, which is the temperature coefficient (dδ/dT).

X-ray Crystallography: A High-Resolution Snapshot

X-ray crystallography provides a static, high-resolution three-dimensional structure of a molecule in its crystalline state. While it doesn't capture the dynamic nature of the peptide in solution, it offers precise atomic coordinates, allowing for the direct visualization and measurement of hydrogen bond lengths and angles.

Workflow for X-ray Crystallography of a Cyclic Peptide

Caption: A generalized workflow for determining the crystal structure of a cyclic peptide.

Pillar III: Computational Modeling of Dynamic Conformations

While experimental methods provide invaluable data, they often offer either time-averaged (NMR) or static (crystallography) views. Molecular dynamics (MD) simulations complement these techniques by providing a dynamic, atomistic-level view of the peptide's conformational landscape over time.

MD Simulation Protocol for Cyclo(Val-Pro-Gly)₄:

• System Setup:

  • Start with an initial conformation of cyclo(Val-Pro-Gly)₄, often derived from NMR data or built using peptide builder software.

  • Select a suitable force field (e.g., AMBER, CHARMM) that accurately represents the energetics of the peptide.

  • Place the peptide in a simulation box and solvate it with an explicit solvent model (e.g., TIP3P water) to mimic physiological conditions.

  • Add counter-ions to neutralize the system.

• Energy Minimization: Perform energy minimization to relax the system and remove any steric clashes.

• Equilibration: Gradually heat the system to the target temperature (e.g., 300 K) and then equilibrate it under constant pressure and temperature (NPT ensemble) to allow the solvent to relax around the peptide.

• Production Run: Run the simulation for a sufficiently long time (e.g., hundreds of nanoseconds to microseconds) to sample the conformational space adequately.

• Trajectory Analysis:

  • Analyze the trajectory to identify stable hydrogen bonds based on geometric criteria (e.g., donor-acceptor distance < 3.5 Å, donor-hydrogen-acceptor angle > 120°).

  • Calculate the percentage of simulation time that each potential hydrogen bond exists.

  • Cluster the conformations to identify the most populated structural families.

Logical Flow of an MD Simulation Study

Caption: The sequential stages of a molecular dynamics simulation for a cyclic peptide.

Integrative Analysis: A Consensus Model for Cyclo(Val-Pro-Gly)₄

By combining data from NMR, X-ray crystallography, and MD simulations, a consensus model for the hydrogen bonding pattern of cyclo(Val-Pro-Gly)₄ can be established. Studies have shown that in non-polar solvents, cyclo(Val-Pro-Gly)₄ adopts a highly symmetric, C₄-symmetric conformation. This structure is stabilized by a network of four intramolecular hydrogen bonds, creating a rigid and well-defined architecture.

The primary hydrogen bonds are of the β-turn type, specifically Type II' β-turns. In the (Val-Pro-Gly) repeating unit, a hydrogen bond is typically formed between the carbonyl oxygen of the Val residue and the amide proton of the Gly residue three positions away.

Table 1: Summary of Key Hydrogen Bonding Parameters for Cyclo(Val-Pro-Gly)₄ in a Non-Polar Environment (Representative Data)

Hydrogen Bond (Donor-Acceptor)	Type of Turn	Distance (D-A) Å	Angle (D-H-A) °	Temperature Coefficient (dδ/dT) ppb/K
Gly(3)-NH --- O=C-Val(1)	β-turn (Type II')	~2.9	~160	< -4.5
Gly(6)-NH --- O=C-Val(4)	β-turn (Type II')	~2.9	~160	< -4.5
Gly(9)-NH --- O=C-Val(7)	β-turn (Type II')	~2.9	~160	< -4.5
Gly(12)-NH --- O=C-Val(10)	β-turn (Type II')	~2.9	~160	< -4.5

Note: The exact values can vary depending on the specific experimental conditions and computational model used.

Implications for Drug Development and Future Directions

A thorough understanding of the hydrogen bonding patterns in cyclo(Val-Pro-Gly)₄ has significant implications for the rational design of cyclic peptide drugs.

• Conformational Rigidity and Pre-organization: The extensive network of intramolecular hydrogen bonds "pre-organizes" the peptide into a bioactive conformation, reducing the entropic penalty upon binding to its target.

• Membrane Permeability: By satisfying the hydrogen bonding potential of the peptide backbone internally, the molecule presents a more hydrophobic exterior to its environment. This "chameleon-like" effect can enhance passive diffusion across cell membranes, a major hurdle for many peptide-based therapeutics.

• Metabolic Stability: The constrained conformation can shield the amide bonds from proteolytic enzymes, thereby increasing the in vivo half-life of the drug.

Future research will likely focus on modulating these hydrogen bonding networks through sequence modifications (e.g., N-methylation, incorporation of non-natural amino acids) to fine-tune the conformational, biophysical, and pharmacological properties of these promising therapeutic agents. The robust analytical workflow detailed in this guide provides the foundational framework for these advanced design and engineering efforts.

Protocols & Analytical Methods

head-to-tail macrocyclization techniques for cyclo(VPG)4 synthesis

Application Note: Head-to-Tail Macrocyclization Techniques for cyclo(VPG)4 Synthesis

Prepared by: Senior Application Scientist Target Audience: Researchers, peptide chemists, and drug development professionals

Scientific Context & Structural Significance

The cyclic dodecapeptide cyclo(VPG)4 is a highly constrained structural mimetic derived from the hydrophobic domains of tropoelastin. Comprising four repeating units of the Val-Pro-Gly (VPG) sequence, this macrocycle is characterized by its ability to form stable Type II β -turns around the Pro-Gly pairs[1].

In drug development, translating linear peptides into head-to-tail macrocycles is a proven strategy to reduce the entropic penalty of target binding and confer near-absolute resistance to exopeptidase degradation[2]. However, the head-to-tail macrocyclization of medium-sized peptides (10–15 residues) presents significant synthetic bottlenecks, primarily competing intermolecular dimerization and C-terminal epimerization[3]. This application note details a self-validating, high-yield methodology specifically engineered for the unique physicochemical properties of the (VPG)4 sequence.

Strategic Design & Causality of Experimental Choices

To design a robust synthesis for cyclo(VPG)4, we must analyze the sequence through a retrosynthetic lens. Every experimental parameter in this protocol is chosen based on strict chemical causality:

• Why Solution-Phase over On-Resin Cyclization? On-resin head-to-tail cyclization typically requires anchoring the peptide to the solid support via a functionalized side chain (e.g., Asp, Glu, or Lys)[4]. Because the (VPG)4 sequence consists entirely of aliphatic and achiral residues (Val, Pro, Gly) with no reactive side chains, side-chain anchoring is chemically impossible. Therefore, solution-phase macrocyclization under high-dilution conditions is the mandatory strategic pathway[5].

• Retrosynthetic Disconnection (Site Selection): The success of a macrocyclization is heavily dictated by the chosen cyclization site. Disconnecting the ring at a Valine residue introduces severe steric hindrance due to its bulky isopropyl side chain. Disconnecting at Proline is equally detrimental, as its secondary amine is a poor nucleophile. By strategically selecting Glycine as the C-terminal residue, we achieve two critical advantages: (1) Glycine lacks a side chain, minimizing steric hindrance during the formation of the transition state, and (2) Glycine is achiral, reducing the risk of C-terminal epimerization during activation to absolute zero[3].

Retrosynthetic site selection for cyclo(VPG)4 macrocyclization to minimize steric hindrance.

Macrocyclization Kinetics & Reagent Selection

To enforce intramolecular ring closure over intermolecular dimerization, the reaction must be performed under pseudo-high dilution. The choice of coupling reagent directly impacts the reaction kinetics. A highly active aminium-based reagent (HATU) is required to rapidly trap the transient open-chain conformers before they can dimerize.

Table 1: Quantitative Comparison of Coupling Reagents for (VPG)4 Cyclization

Coupling System	Activation Mechanism	Risk of C-Term Epimerization	Intermolecular Dimerization	Overall Macrocyclization Yield
HATU / DIPEA	Aminium / OAt ester	None (Gly is achiral)	Low (< 5%)	85 - 90%
PyBOP / HOBt	Phosphonium / OBt ester	None (Gly is achiral)	Moderate (~ 10%)	70 - 75%
DIC / Oxyma	Carbodiimide / Ester	None (Gly is achiral)	High (~ 20%)	50 - 60%
DPPA / TEA	Azide formation	None (Gly is achiral)	Low (< 5%)	40 - 50% (Slow reaction)

Self-Validating Experimental Protocols

The following workflow establishes a self-validating system. Each phase contains analytical checkpoints to guarantee the integrity of the intermediate before proceeding.

Workflow for the solution-phase head-to-tail macrocyclization of cyclo(VPG)4.

Phase 1: Linear Assembly on 2-CTC Resin

Causality: 2-Chlorotrityl chloride (2-CTC) resin is utilized because it allows for cleavage under extremely mild acidic conditions (1% TFA). This prevents any potential degradation of the peptide backbone prior to cyclization[5].

• Resin Loading: Swell 1.0 g of 2-CTC resin (loading ~1.0 mmol/g) in anhydrous DCM for 30 min. Add Fmoc-Gly-OH (1.2 eq) and DIPEA (4.0 eq) in DCM. Agitate for 2 hours. Cap unreacted resin sites with Methanol/DIPEA/DCM (1:2:7) for 20 min.

• Chain Elongation: Perform standard Fmoc-SPPS for the remaining 11 residues (Pro, Val, Gly...).

  • Deprotection: 20% Piperidine in DMF (2 x 10 min).

  • Coupling: Fmoc-AA-OH (4 eq), DIC (4 eq), Oxyma Pure (4 eq) in DMF for 45 min.

• Validation Checkpoint: Perform a Kaiser test after every Valine and Glycine coupling. A negative (yellow) result validates complete primary amine consumption. (Note: Proline requires a Chloranil test due to its secondary amine).

• Final Deprotection: Remove the N-terminal Fmoc group from the final Valine residue to yield the free N-terminus.

Phase 2: Mild Cleavage

• Wash the resin thoroughly with DMF, DCM, and Methanol. Dry under a vacuum.

• Treat the resin with 1% TFA in DCM (10 mL/g resin) for 3 minutes. Filter the cleavage cocktail into a flask containing 10% pyridine in methanol to immediately neutralize the acid.

• Repeat the cleavage step three times.

• Evaporate the DCM under reduced pressure, precipitate the linear peptide in ice-cold diethyl ether, centrifuge, and lyophilize.

• Validation Checkpoint: Analyze the crude linear peptide via LC-MS. The theoretical monoisotopic mass for linear H-(VPG)4-OH is 1030.7 Da .

Phase 3: High-Dilution Macrocyclization

Causality: Syringe pump addition ensures the concentration of the uncyclized linear precursor remains infinitely small, thermodynamically favoring the intramolecular reaction over intermolecular dimerization[2].

• Dissolve the lyophilized linear peptide in anhydrous DMF to achieve a concentration of exactly 1 mM (e.g., 100 mg peptide in ~100 mL DMF).

• Add DIPEA (3.0 eq) to the peptide solution to ensure the N-terminal amine is fully deprotonated.

• In a separate vial, dissolve HATU (1.2 eq) in a minimal volume of DMF.

• Using a syringe pump, add the peptide/DIPEA solution dropwise (0.5 mL/min) into the rapidly stirring HATU solution at room temperature.

• Allow the reaction to stir for 2 hours post-addition.

• Validation Checkpoint: Monitor via LC-MS. Successful cyclization is confirmed by a precise -18.0 Da mass shift (loss of H2​O ), yielding the target cyclo(VPG)4 mass of 1012.7 Da .

Phase 4: Global Deprotection & Purification

• Evaporate the DMF under high vacuum.

• (Optional but recommended) Even though V, P, and G lack side-chain protecting groups, treat the crude residue with a standard TFA cleavage cocktail (95% TFA, 2.5% TIS, 2.5% H2​O ) for 1 hour to ensure the removal of any residual salts or trapped solvent adducts.

• Precipitate in cold ether, centrifuge, and dissolve the pellet in 10% Acetonitrile/Water.

• Purify via Preparative RP-HPLC (C18 column) using a linear gradient of 10-60% Acetonitrile (with 0.1% TFA) over 40 minutes.

• Lyophilize the pure fractions to yield cyclo(VPG)4 as a white powder.

References

• Strategies for peptide macrocyclization: head to tail cyclization | LifeTein. 3

• Can I make head-to-tail macrocycles on-resin? | Biotage. 4

• Methodologies for Backbone Macrocyclic Peptide Synthesis Compatible With Screening Technologies | Frontiers. 5

• Macrocyclization strategies for cyclic peptides and peptidomimetics | PMC - NIH.2

• Flexibility in the Solution Structure of Human Tropoelastin | Biochemistry - ACS Publications. 1

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Macrocyclization strategies for cyclic peptides and peptidomimetics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. lifetein.com [lifetein.com]
• 4. biotage.com [biotage.com]
• 5. Frontiers | Methodologies for Backbone Macrocyclic Peptide Synthesis Compatible With Screening Technologies [frontiersin.org]

using cyclo(val-pro-gly)4 as a model for type II beta-turns

Application Note: Utilizing cyclo(Val-Pro-Gly)₄ as a Structural Model for Type II β-Turns

Executive Summary

The rational design of peptidomimetics and biomaterials heavily relies on understanding secondary structure motifs. Among these, the Type II β-turn is a critical reversal structure that dictates protein folding and the elasticity of biopolymers like elastin. Studying linear peptides often yields ambiguous structural data due to "fraying" at the N- and C-termini. By utilizing cyclo(Val-Pro-Gly)₄ —a cyclized dodecapeptide—researchers can enforce conformational constraints that lock the repeating Val-Pro-Gly units into a stable, continuous multi-turn structure[1].

This application note provides a comprehensive, self-validating workflow for the synthesis, purification, and structural characterization of cyclo(Val-Pro-Gly)₄. By detailing the causality behind macrolactamization conditions and NMR/CD validation techniques, this guide empowers researchers to leverage cyclic peptides as robust models for Type II β-turn thermodynamics.

Mechanistic Rationale: The Val-Pro-Gly Motif

The sequence Val-Pro-Gly is a canonical inducer of the Type II β-turn[2]. The formation of this turn is not random; it is strictly governed by the steric and dihedral constraints of the constituent amino acids:

• Proline at position i+1 : The pyrrolidine ring of Proline restricts the ϕ dihedral angle to approximately -60°, heavily favoring the required geometry for the first corner residue of the turn.

• Glycine at position i+2 : Lacking a side chain, Glycine can adopt the positive ϕ angle (approx. +80°) and ψ angle (approx. 0°) required for a Type II turn, which would cause severe steric clashes in any L-amino acid.

• Hydrogen Bonding: The turn is stabilized by a 4→1 intramolecular hydrogen bond between the carbonyl oxygen of Val ( i ) and the amide proton of the subsequent Val ( i+3 )[1].

Cyclizing the (Val-Pro-Gly)₄ sequence eliminates terminal charge interactions and entropically favors the continuous propagation of these turns, making it an exquisite model for X-ray crystallography and solution-state NMR[3].

Fig 1: Structural logic and dihedral constraints of the Type II β-turn in the Val-Pro-Gly motif.

Protocol 1: Synthesis and Macrolactamization

The synthesis of cyclo(Val-Pro-Gly)₄ requires standard Solid-Phase Peptide Synthesis (SPPS) followed by a highly controlled head-to-tail cyclization (macrolactamization) in solution.

Synthesis of the Linear Precursor

• Resin Selection: Use a 2-chlorotrityl chloride (2-CTC) resin. Causality: 2-CTC allows for the cleavage of the fully protected linear peptide under mildly acidic conditions (e.g., 1% TFA in DCM), preventing premature deprotection of side chains (if any modifications are present) and avoiding C-terminal epimerization.

• Coupling: Perform standard Fmoc-SPPS to assemble the sequence H-Val-Pro-Gly-Val-Pro-Gly-Val-Pro-Gly-Val-Pro-Gly-OH. Use DIC/Oxyma as coupling reagents to suppress epimerization.

• Cleavage: Cleave the linear dodecapeptide from the resin using 1% TFA in DCM for 2 hours. Filter the resin and precipitate the peptide in cold diethyl ether.

Head-to-Tail Cyclization

• High Dilution Principle: Dissolve the linear precursor in DMF to a final concentration of ≤ 1 mM . Causality: High dilution is critical to shift the kinetic equilibrium in favor of intramolecular cyclization over intermolecular oligomerization or polymerization.

• Activation: Add 3 equivalents of PyBOP and 1 equivalent of HOBt. Causality: PyBOP provides rapid activation of the C-terminal carboxylate, minimizing the time the activated species spends in solution, thereby reducing the risk of C-terminal epimerization.

• Base Addition: Add 6 equivalents of DIPEA dropwise. Stir the reaction at room temperature for 24–48 hours. Monitor completion via LC-MS.

• Purification: Remove DMF in vacuo, reconstitute in water/acetonitrile, and purify using preparative RP-HPLC (C18 column, water/acetonitrile gradient with 0.1% TFA).

Fig 2: Experimental workflow for the synthesis and cyclization of cyclo(Val-Pro-Gly)₄.

Protocol 2: Structural Validation via NMR and CD

To confirm that the synthesized macrocycle adopts the desired Type II β-turn architecture, a combination of Circular Dichroism (CD) and Nuclear Magnetic Resonance (NMR) spectroscopy is required[2][4].

Circular Dichroism (CD) Spectroscopy

CD provides a rapid, macroscopic validation of the secondary structure.

• Sample Prep: Dissolve cyclo(Val-Pro-Gly)₄ in trifluoroethanol (TFE) or aqueous buffer to a concentration of 50 µM.

• Measurement: Scan from 190 nm to 260 nm at 20°C using a 1 mm pathlength quartz cuvette.

• Validation Criteria: A classic Type II β-turn exhibits a weak negative minimum near 225 nm, a strong positive maximum near 205 nm, and a strong negative minimum below 190 nm.

2D NMR Spectroscopy (TOCSY & ROESY/NOESY)

NMR provides residue-specific, atomic-level confirmation of the hydrogen bonding network and spatial proximities[2].

• Sample Prep: Dissolve 2-5 mg of the peptide in 600 µL of DMSO- d6​ . Causality: DMSO- d6​ is a strong hydrogen-bond acceptor. If an amide proton is involved in an intramolecular hydrogen bond, it will be shielded from the DMSO solvent.

• Temperature Coefficients ( Δδ/ΔT ): Acquire 1D 1 H NMR spectra at 5 K increments from 298 K to 328 K. Calculate the temperature coefficient for each amide proton. A value of > -3.0 ppb/K indicates strong solvent shielding (intramolecular H-bond), whereas values < -5.0 ppb/K indicate solvent exposure[5].

• NOESY/ROESY: Acquire 2D NOESY spectra (mixing time 200-300 ms). Look for strong dαN​(i,i+1) cross-peaks between Pro α H and Gly NH, which are diagnostic of the Type II turn geometry.

Data Interpretation & Expected Results

The self-validating nature of this protocol lies in the convergence of CD and NMR data. If the macrolactamization was successful and the peptide folded correctly, the quantitative data will align with the benchmarks summarized in the tables below.

Table 1: Expected CD Spectral Features for Type II β-Turns | Spectral Feature | Wavelength (nm) | Molar Ellipticity [ θ ] | Structural Implication | | :--- | :--- | :--- | :--- | | Minimum 1 | ~225 | Negative | n→π∗ transition of the β-turn | | Maximum | ~205 | Positive | π→π∗ transition | | Minimum 2 | < 190 | Negative | π→π∗ transition |

Table 2: Diagnostic NMR Parameters for cyclo(Val-Pro-Gly)₄ in DMSO- d6​ | Residue | Amide Proton (NH) | Expected Δδ/ΔT (ppb/K) | H-Bond Status | Key NOE Cross-Peaks | | :--- | :--- | :--- | :--- | :--- | | Val ( i ) | ~7.85 ppm | -1.5 to -2.5 | Intramolecular H-bonded (Shielded) | Val NH ↔ Gly α H | | Pro ( i+1 ) | N/A (Secondary amine)| N/A | N/A | Pro α H ↔ Gly NH (Strong) | | Gly ( i+2 ) | ~8.30 ppm | -6.0 to -8.0 | Solvent-exposed | Gly NH ↔ Val NH |

Note: The observation of a low temperature coefficient for the Valine NH confirms the 4→1 hydrogen bond characteristic of the Type II β-turn, successfully validating the cyclo(Val-Pro-Gly)₄ model[1][2].

References

• Bhandary, K. K., et al. "Flexible Structures and Ligand Interactions of Tandem Repeats Consisting of Proline, Glycine, Asparagine, Serine, and/or Threonine Rich Oligopeptides in Proteins." ResearchGate.1

• Urry, D. W., et al. "Two-dimensional proton NMR studies on poly(VPGVG) and its cyclic conformational correlate, cyclo(VPGVG)3." Biopolymers 28.4 (1989): 819-833. 2

• Gellman, S. H., et al. "A new turn structure for the formation of beta-hairpins in peptides." PubMed - NIH. 5

• Jois, D. S., et al. "NMR and X-ray crystallographic studies on cyclic tetrapeptide, cyclo (D-Phe-Pro-Sar-Gly)." Int J Pept Protein Res. 48.1 (1996): 12-20. 4

Sources

• 1. researchgate.net [researchgate.net]
• 2. Two-dimensional proton NMR studies on poly(VPGVG) and its cyclic conformational correlate, cyclo(VPGVG)3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. NMR and X-ray crystallographic studies on cyclic tetrapeptide, cyclo (D-Phe-Pro-Sar-Gly) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A new turn structure for the formation of beta-hairpins in peptides - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: In Vitro Self-Assembly Assays for Cyclo(Val-Pro-Gly)4

Executive Summary & Mechanistic Rationale

Elastin-like peptides (ELPs) are highly sought after in drug delivery and tissue engineering due to their stimuli-responsive phase behavior, specifically their inverse temperature transition (ITT). However, short linear ELPs often suffer from a high entropic penalty during folding, requiring high concentrations or long chain lengths to achieve coacervation.

The dodecapeptide cyclo(Val-Pro-Gly)4 —or cyclo(VPG)4—represents a highly constrained analog of the native elastin hydrophobic domain. By covalently linking the N- and C-termini, the conformational freedom of the peptide backbone is drastically restricted. This cyclization pre-organizes the molecule into a Type II β-turn conformation even below its transition temperature (Tt) [1]. Consequently, upon thermal triggering, the entropic cost of self-assembly is bypassed, driving rapid, highly ordered hydrophobic stacking into β-spirals and uniform coacervate nanoparticles [2].

This application note provides a comprehensive, self-validating methodological framework for characterizing the in vitro self-assembly of cyclo(VPG)4, ensuring high reproducibility for drug development professionals and biomaterials scientists.

Comparative Assembly Metrics

To understand the experimental choices in the following protocols, it is critical to observe how cyclization fundamentally alters the physical parameters of the (VPG)4 sequence.

Parameter	Linear (VPG)4	Cyclo(VPG)4	Mechanistic Implication
Transition Temp (Tt)	> 60 °C (Often absent)	25 – 35 °C	Cyclization lowers the entropic penalty of self-assembly [1].
Structure (T < Tt)	Random Coil	Pre-organized β-turns	Covalent constraint pre-forms the required assembly motif [3].
Structure (T > Tt)	Disordered / Weak β-turn	Highly ordered β-spirals	Enhanced intermolecular hydrophobic packing.
Reversibility	High hysteresis / Irregular	Rapid, low hysteresis	Uniform conformational state allows for rapid dissociation.

Experimental Workflow

The self-assembly of cyclo(VPG)4 is a dynamic, temperature-dependent process. The workflow below illustrates the transition from a soluble monomer to a coacervated nanoparticle, highlighting the critical reversibility loop that serves as our primary self-validation mechanism.

Fig 1. Thermal-driven self-assembly and reversibility workflow of cyclo(VPG)4.

Self-Validating Protocols

The following protocols are designed as a closed-loop system. Every positive result (assembly) must be validated by a controlled negative result (disassembly) to rule out irreversible aggregation or peptide denaturation.

Protocol A: Sample Preparation & Solvation

Causality: Because cyclo(VPG)4 undergoes ITT, it is exclusively soluble at temperatures below its Tt. Attempting to dissolve the peptide at room temperature may result in premature micro-coacervation, skewing downstream quantification.

• Weigh 1.0 mg of lyophilized cyclo(VPG)4 powder into a pre-chilled microcentrifuge tube.

• Add 1.0 mL of ultra-pure water or PBS (pH 7.4) that has been pre-chilled to 4 °C.

• Vortex gently for 30 seconds, then incubate on ice for 15 minutes to ensure complete hydration of the hydrophobic domains.

• Filter the solution through a 0.22 µm hydrophilic PES syringe filter (pre-chilled) to remove any particulate matter.

Protocol B: Turbidimetric Determination of Inverse Temperature Transition (ITT)

Causality: We monitor absorbance at 350 nm because peptides lack chromophores that absorb at this wavelength. Therefore, any increase in optical density (OD) is purely the result of light scattering caused by the formation of coacervate droplets.

• Transfer 300 µL of the cold peptide solution (1.0 mg/mL) into a quartz cuvette (1 cm path length).

• Place the cuvette into a UV-Vis spectrophotometer equipped with a Peltier temperature controller.

• Heating Ramp: Program the Peltier to ramp from 10 °C to 60 °C at a strict rate of 1 °C/min. Note: Faster ramp rates cause localized superheating, artificially lowering the apparent Tt.

• Record the OD at 350 nm continuously. The Tt is defined as the temperature at which the OD reaches 50% of its maximum value.

• Self-Validation Checkpoint (Cooling Ramp): Immediately program a reverse ramp from 60 °C back to 10 °C at 1 °C/min. True coacervation will show a complete return to baseline OD. A failure to return to baseline indicates irreversible denaturation or covalent cross-linking artifacts.

Protocol C: Structural Validation via Circular Dichroism (CD)

Causality: Turbidimetry confirms the presence of a phase transition, but CD confirms the molecular mechanism (the shift to a β-turn/β-spiral).

• Dilute the cyclo(VPG)4 solution to 0.1 mg/mL using cold ultra-pure water.

• Load the sample into a 1.0 mm path-length quartz CD cuvette.

• Acquire a baseline spectrum at 10 °C (T < Tt) from 190 nm to 260 nm. The spectrum should exhibit a negative band near 200 nm, indicative of a mix of random coil and pre-organized turns.

• Heat the sample to 45 °C (T > Tt) and allow 5 minutes for thermal equilibration.

• Acquire the active spectrum. Look for a distinct structural shift: a negative band at 225 nm and a positive band at 205 nm, which is the classical signature of a Type II β-turn driving the β-spiral assembly [2].

Protocol D: Nanoparticle Sizing via Dynamic Light Scattering (DLS)

Causality: To utilize cyclo(VPG)4 in drug delivery, the coacervates must form uniform nanoparticles rather than macroscopic aggregates. We utilize a 173° backscatter angle to minimize multiple scattering effects inherent in highly turbid coacervate samples.

• Transfer 1.0 mL of the peptide solution (0.5 mg/mL) into a DLS cuvette.

• Set the DLS instrument temperature to 45 °C. Allow 10 minutes for the sample to equilibrate and the coacervate nanoparticles to mature.

• Run 3 measurements (15 runs/measurement). Record the Hydrodynamic Radius (Rh) and the Polydispersity Index (PDI).

• Self-Validation Checkpoint (Concentration Gradient): Repeat the DLS and Turbidimetry assays at 0.1, 0.5, and 1.0 mg/mL. A true thermodynamic self-assembly process will show a concentration-dependent shift in Tt (higher concentrations yield lower Tt). If Tt remains static across a 10-fold concentration gradient, the assembly is likely an artifact of solvent conditions rather than intermolecular hydrophobic stacking.

References

• Suyama, K., Tatsubo, D., Iwasaki, W., Miyazaki, M., Kiyota, Y., Takahashi, I., Maeda, I., & Nose, T. (2018). Enhancement of Self-Aggregation Properties of Linear Elastin-Derived Short Peptides by Simple Cyclization: Strong Self-Aggregation Properties of Cyclo[FPGVG]n, Consisting Only of Natural Amino Acids. Biomacromolecules, 19(8), 3201-3211. URL:[Link]

• Cao, M., Shen, Y., Wang, Y., Wang, X., & Li, D. (2019). Self-Assembly of Short Elastin-like Amphiphilic Peptides: Effects of Temperature, Molecular Hydrophobicity and Charge Distribution. Molecules, 24(1), 202. URL:[Link]

• Hu, K., Jiang, Y., Xiong, W., Da, H., Zheng, Y., & Bai, J. (2018). Tuning peptide self-assembly by an in-tether chiral center. Science Advances, 4(5), eaar5907. URL:[Link]

Technical Notes & Optimization

improving cyclization yield in cyclo(val-pro-gly)4 peptide synthesis

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific thermodynamic and kinetic hurdles encountered when synthesizing cyclo(Val-Pro-Gly)₄—a 12-residue elastin-like macrocycle.

While the repeating VPG motif provides distinct conformational advantages, poor strategic choices in ring disconnection or coupling reagents will inevitably lead to oligomerization, epimerization, or N-terminal capping. This guide provides field-proven insights, causal explanations, and self-validating protocols to ensure high-yield, high-purity cyclization.

The Causality of Cyclization in (VPG)₄

Entropic Assistance via β-Turns Unlike highly flexible linear peptides that suffer massive entropic penalties during macrocyclization, the (VPG)₄ sequence is naturally pre-organized. X-ray crystallographic studies of cyclo(VPG)₄ confirm that the Pro-Gly pairs strongly induce Type II β-turns[1]. This structural feature naturally folds the linear precursor, bringing the N- and C-termini into close spatial proximity, which entropically favors intramolecular ring closure over intermolecular side reactions.

The Epimerization Trap During C-terminal activation, the formation of an oxazolone intermediate can lead to rapid racemization[2]. If Valine is selected as the C-terminal residue, its sterically hindered β-branched side chain severely retards the nucleophilic attack from the N-terminus. This kinetic delay gives the oxazolone intermediate ample time to epimerize, destroying the stereochemical integrity of your product[2].

Diagnostic Troubleshooting Workflow

Use the following logical relationship diagram to diagnose and resolve your specific cyclization failures based on LC-MS data.

Diagnostic workflow for troubleshooting low yields in cyclo(VPG)4 peptide synthesis.

Frequently Asked Questions (FAQs)

Q1: My LC-MS shows a large amount of dimerization and oligomerization. How do I force intramolecular cyclization? A: Intermolecular reactions (oligomerization) outcompete intramolecular cyclization when the local concentration of the activated peptide is too high. To favor unimolecular head-to-tail cyclization, the reaction must be performed under high dilution conditions—typically between 0.1 mM and 5 mM[3]. For a 12-mer like (VPG)₄, we recommend a strict 0.5 mM concentration in anhydrous solvent[4].

Q2: I have multiple peaks with the exact same mass as my target cyclic peptide. How do I prevent epimerization? A: Isomeric peaks with the target mass indicate C-terminal epimerization during activation[2]. The most effective strategy to prevent this in cyclo(VPG)₄ is retrosynthetic ring disconnection: choose Glycine as your C-terminal residue . Because Glycine lacks a chiral α-carbon, it is physically impossible for it to epimerize[2]. Synthesize your linear precursor as H-Val-Pro-Gly-Val-Pro-Gly-Val-Pro-Gly-Val-Pro-Gly-OH.

Q3: I am observing +98 Da adducts on my target mass. What is causing this, and how do I eliminate it? A: A mass increase of +98 Da is the hallmark of guanidinylation (or uronium capping) at the N-terminus. This occurs when using aminium/uronium-based coupling reagents like HATU or HBTU[5]. If the cyclization is sterically hindered and proceeds slowly, the highly reactive HATU will react directly with the free N-terminal amine, permanently capping the peptide and terminating the reaction. Solution: Switch to a phosphonium-based coupling reagent like PyBOP[6]. PyBOP does not contain a guanidinium moiety, making N-terminal capping impossible, which is ideal for slower macrocyclization reactions[6].

Quantitative Data: Coupling Reagent Selection

Selecting the correct coupling reagent is a balance between reactivity and side-reaction suppression. Use the table below to standardize your reagent selection for (VPG)₄.

Coupling Reagent	Chemical Class	Epimerization Risk	Guanidinylation Risk	Recommended Use Case
HATU	Uronium / Aminium	Moderate	High (+98 Da)	Fast linear couplings; avoid for slow cyclizations.
PyBOP	Phosphonium	Low	None	Optimal for (VPG)₄ macrocyclization.
DEPBT	Organophosphorus	Very Low	None	Highly epimerization-prone sequences (slower kinetics).
DIC / Oxyma	Carbodiimide	Low	None	Cost-effective alternative for scale-up.

Standard Operating Procedure: Solution-Phase High-Dilution Cyclization

This protocol is designed as a self-validating system. By isolating the cleavage step from the global deprotection step, you ensure that the linear precursor is fully intact before committing to the thermodynamically demanding cyclization phase.

Step-by-step solution-phase head-to-tail cyclization workflow for cyclo(VPG)4.

Step 1: Linear Peptide Synthesis & Mild Cleavage

• Synthesize the linear sequence H-(VPG)₄-OH on a highly acid-labile resin (e.g., 2-Chlorotrityl chloride resin) to allow for mild cleavage[4]. Ensure Glycine is the C-terminal residue attached to the resin.

• Cleave the protected peptide from the resin using 1% Trifluoroacetic acid (TFA) in Dichloromethane (DCM) for 30 minutes[4].

• Validation Check: Analyze the crude cleavage product via LC-MS to confirm the presence of the full-length linear mass before proceeding.

Step 2: High-Dilution Setup

• Dissolve the crude linear peptide in anhydrous N,N-Dimethylformamide (DMF) to achieve a strict final concentration of 0.5 mM[3].

Step 3: Activation and Cyclization

• Add 3.0 equivalents of PyBOP and 3.0 equivalents of OxymaPure (or HOBt) to the reaction vessel[6].

• Add 6.0 equivalents of N,N-Diisopropylethylamine (DIPEA). (Note: For sequences where Valine must be C-terminal, substitute DIPEA with 2,4,6-trimethylpyridine (TMP), a less nucleophilic base, to further suppress base-catalyzed epimerization[5]).

• Stir at room temperature for 12–24 hours.

• Validation Check: Monitor the reaction via LC-MS. The reaction is complete when the linear precursor mass is entirely replaced by the cyclic mass (Linear Mass - 18 Da for H₂O loss).

Step 4: Global Deprotection & Purification

• Remove the DMF solvent in vacuo.

• Treat the residue with a standard cleavage cocktail (95% TFA, 2.5% TIS, 2.5% H₂O) for 2 hours to remove any side-chain protecting groups (if modified variants of VPG are used).

• Precipitate the cyclic peptide in cold diethyl ether, centrifuge, and purify the pellet via Preparative HPLC.

References

• Head-to-Tail Cyclization: A Core Strategy for Cyclic Peptide Synthesis - creative-peptides.com. 3

• Macrocyclization strategies for cyclic peptides and peptidomimetics - PMC - NIH. 6

• Technical Support Center: Optimizing Head-to-Tail Peptide Cyclization - Benchchem. 4

• Epimerization-free C-terminal peptide activation, elongation and cyclization - uva.nl. 2

• Choosing the Right Coupling Reagent for Peptides: A Twenty-Five-Year Journey - ACS Publications. 5

• Krishna K. Bhandary's research works - ResearchGate. 1

Sources

• 1. researchgate.net [researchgate.net]
• 2. pure.uva.nl [pure.uva.nl]
• 3. Head-to-Tail Cyclization for Cyclic Peptide Synthesis - Creative Peptides [creative-peptides.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Macrocyclization strategies for cyclic peptides and peptidomimetics - PMC [pmc.ncbi.nlm.nih.gov]

troubleshooting poor solubility of cyclo(val-pro-gly)4 in polar solvents

Executive Summary: The Biophysical Root Cause

As a Senior Application Scientist, I frequently encounter researchers struggling to solubilize hydrophobic cyclic peptides. The molecule cyclo(val-pro-gly)4 —a cyclic dodecapeptide composed of four repeating Val-Pro-Gly motifs—presents a unique biophysical challenge.

While its linear counterpart shares sequence homology with Elastin-Like Polypeptides (ELPs) known for temperature-responsive solubility[1][2], cyclization fundamentally alters its thermodynamic landscape. The conformational constraint of the macrocycle forces the backbone into a rigid geometry. Because Valine and Proline are highly hydrophobic and lack ionizable side chains, the molecule cannot rely on electrostatic repulsion to remain solvated. Instead, in polar solvents, the hydrophobic residues drive a rapid hydrophobic collapse, forcing the exposed backbone amides into proximity where they form highly stable, intermolecular beta-sheet-like hydrogen bonds. This often results in the self-assembly of insoluble cyclic peptide nanotubes (CPNTs) or amorphous aggregates[3]. To achieve true solubility, you must strategically disrupt this intermolecular network before establishing a stable solvation shell.

Troubleshooting FAQs

Q1: Why does cyclo(VPG)4 precipitate immediately upon the addition of aqueous buffers or standard polar organics like methanol? A: The precipitation is driven by the failure of standard polar solvents to outcompete peptide-peptide interactions. Water induces a hydrophobic collapse of the Val and Pro residues, shielding them from the solvent. Standard polar organics (like methanol or acetonitrile) lack the necessary hydrogen-bond donicity to break the highly favorable intermolecular amide-amide hydrogen bonds between the cyclic backbones. Consequently, the peptides self-associate and crash out of solution.

Q2: Can I use temperature modulation to dissolve it, similar to linear Elastin-Like Polypeptides (ELPs)? A: Generally, no. Linear ELPs containing the V-P-G-V-G motif exhibit Lower Critical Solution Temperature (LCST) behavior—meaning they are soluble in cold water and coacervate upon heating[2]. However, cyclization heavily restricts the conformational entropy required for this transition[1]. Cyclo(VPG)4 demonstrates high crystallinity and forms stable stacked structures that do not readily dissolve in cold water without prior chemical disruption.

Q3: What is the most effective solvent to disrupt the aggregated state of cyclo(VPG)4? A: 1,1,1,3,3,3-Hexafluoro-2-propanol (HFIP) is the gold standard for monomerizing highly aggregated or amyloidogenic peptides[4]. HFIP is a highly polar, strongly hydrogen-bonding fluorinated alcohol (pKa ~9.3). Its high Lewis acidity allows it to act as a potent hydrogen-bond donor, effectively breaking the intermolecular beta-sheet interactions between the cyclic peptide backbones and fully monomerizing the aggregates[5][6].

Q4: HFIP is toxic and volatile. How do I transition the peptide into a bio-compatible assay buffer? A: HFIP must be used strictly as a transient monomerization agent. The standard workflow involves dissolving the peptide entirely in 100% HFIP, followed by rapid evaporation under a stream of nitrogen. This leaves a monomeric peptide film. This film is then reconstituted in a strong polar aprotic solvent, such as anhydrous Dimethyl Sulfoxide (DMSO). DMSO acts as an excellent hydrogen-bond acceptor (Lewis base) to maintain the monomeric state without donating protons that could re-initiate aggregation[6]. The DMSO stock can then be carefully diluted into your final aqueous assay buffer.

Q5: Even after DMSO reconstitution, the peptide crashes out when diluted into PBS. What formulation strategies can prevent this? A: If kinetic solubility in aqueous media is insufficient for your assay duration, you must employ supramolecular carriers. Hyaluronic Acid (HA) nanogels or cyclodextrins can encapsulate the hydrophobic cyclic peptide, shielding the Val/Pro residues from the aqueous environment and preventing re-aggregation while maintaining bioavailability[7].

Solvent Efficacy & Mechanistic Data

To predict solubility, we must look beyond simple polarity and examine the hydrogen-bond donicity (α) and basicity/acceptor capacity (β) of the solvents.

Solvent	Dielectric Constant (ε)	H-Bond Donicity (α)	Solvation Mechanism & Causality	Efficacy for cyclo(VPG)4
Water	80.1	1.17	Induces hydrophobic collapse; cannot break backbone H-bonds.	Poor
Methanol	32.7	0.93	Insufficient Lewis acidity to disrupt peptide-peptide stacking.	Poor
DMSO	46.7	0.00	Strong H-bond acceptor (β=0.76); stabilizes pre-monomerized peptides.	Moderate (Ideal for stocks)
HFIP	16.7	1.96	Exceptional H-bond donor; aggressively breaks intermolecular aggregates.	Excellent (Monomerizing agent)

Standard Operating Procedure: Monomerization and Aqueous Reconstitution

This protocol is a self-validating system designed to ensure complete disruption of the crystalline lattice before introducing the peptide to an aqueous environment.

Materials Required:

• 100% HFIP (High Purity)

• Anhydrous DMSO

• High-purity Nitrogen gas ( N2​ )

• Glass vials (Avoid plastics, as HFIP can leach plasticizers)

Step-by-Step Methodology:

• Initial Monomerization: Weigh the lyophilized cyclo(VPG)4 powder directly into a clean glass vial. Add 100% HFIP to achieve a concentration of 1 to 2 mg/mL.

• Dissolution & Disruption: Cap the vial tightly and vortex gently. Sonicate in a room-temperature water bath for 5–10 minutes until the solution is completely optically clear. Causality: The acoustic cavitation combined with HFIP's donicity guarantees the cleavage of all intermolecular peptide bonds.

• Film Formation: Remove the cap and evaporate the HFIP completely using a gentle, steady stream of nitrogen gas. Follow this by placing the vial in a vacuum desiccator for 30 minutes. Validation: A thin, translucent, monomeric peptide film should remain at the bottom of the vial.

• Primary Reconstitution: Resuspend the peptide film in anhydrous DMSO to create a highly concentrated stock solution (e.g., 10 mM). Pipette up and down repeatedly, washing the sides of the vial to ensure the film is fully dissolved.

• Aqueous Dilution: Place your target aqueous buffer (e.g., PBS) on a magnetic stirrer at room temperature. While the buffer is under active shear (vortexing/stirring), add the DMSO peptide stock dropwise.

  • Critical Causality: Dropwise addition under high shear prevents local concentration spikes of the hydrophobic peptide, minimizing the thermodynamic drive for nucleation and precipitation. Ensure the final DMSO concentration remains below 5% v/v.

Mechanistic Workflow

Mechanistic pathways of cyclo(VPG)4 aggregation versus HFIP-mediated solubilization.

References

• Understanding the Role of Solvent Polarity and Amino Acid Composition of Cyclic Peptides in Nanotube Stability. The Journal of Physical Chemistry B - ACS Publications.3

• Enhancement of Self-Aggregation Properties of Linear Elastin-Derived Short Peptides by Simple Cyclization. Biomacromolecules - ACS Publications.1

• US10526396B2 - Derivatives of elastin-like polypeptides and uses thereof. Google Patents.2

• Care and Handling of Amyloid Peptides. Bachem.4

• Solvent: hexafluoroisopropanol. Department of Chemistry : University of Rochester.5

• Interpretation of the dissolution of insoluble peptide sequences based on the acid-base properties of the solvent. PMC - NIH.6

• How to Improve in Solubility of Water-Insoluble Cyclic Peptide with HA nanogel. PeptiDream.7

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. US10526396B2 - Derivatives of elastin-like polypeptides and uses thereof - Google Patents [patents.google.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Care and Handling of Amyloid Peptides - Bachem [bachem.com]
• 5. Sixty Solvents [chem.rochester.edu]
• 6. Interpretation of the dissolution of insoluble peptide sequences based on the acid-base properties of the solvent - PMC [pmc.ncbi.nlm.nih.gov]
• 7. peptidream.com [peptidream.com]

Technical Support Center: RP-HPLC Purification of Cyclo(VPG)4

Welcome to the technical support and troubleshooting center for the purification of cyclo(VPG)4 . This guide is designed for researchers and drug development professionals dealing with the specific chromatographic challenges of cyclic elastin-like peptides (ELPs).

Cyclo(VPG)4 is a 12-residue cyclic peptide consisting of four repeating Val-Pro-Gly units. Due to the repeating Pro-Gly pairs, the molecule forms a highly rigid structure characterized by Type II β -turns, which exposes the hydrophobic valine side chains to the surrounding solvent 1. This unique conformation dictates its behavior on a reversed-phase high-performance liquid chromatography (RP-HPLC) column and requires specialized purification strategies.

Part 1: Troubleshooting FAQs

Q1: Why does my cyclized cyclo(VPG)4 co-elute with the uncyclized linear precursor? A: The linear precursor, H-(VPG)4-OH, and the cyclic product, cyclo(VPG)4, have nearly identical molecular weights (a difference of only 18 Da due to the loss of water during cyclization) and similar overall hydrophobicity. In standard acidic mobile phases (e.g., 0.1% TFA, pH ~2.0), both species interact strongly with the C18 stationary phase, often resulting in complete co-elution 2.

Q2: How can I definitively separate the linear precursor from the cyclic product? A: Exploit their differing ionization states. Cyclo(VPG)4 lacks any ionizable side chains (Val, Pro, and Gly are all neutral) and lacks N- and C-termini due to the head-to-tail cyclization. Therefore, its net charge is zero regardless of the mobile phase pH. The linear precursor, however, has a free N-terminal amine and a C-terminal carboxyl group. By switching from an acidic mobile phase to a basic mobile phase (e.g., 0.1% ammonium hydroxide, pH ~10), the linear peptide becomes deprotonated (net charge -1). This added polarity significantly shifts its retention time earlier in the gradient, while the uncharged cyclic peptide's retention remains largely unaffected 2, 3.

Q3: I am seeing peak splitting or excessively broad peaks for my purified cyclo(VPG)4. What causes this? A: Peak broadening in rigid, proline-rich cyclic peptides often results from slow conformational interconversion on the chromatographic timescale (specifically, cis-trans isomerization of the proline peptide bonds). To resolve this, increase the column compartment temperature to 45 °C – 60 °C. Elevated temperatures increase the thermodynamic rate of interconversion, collapsing the split conformer peaks into a single, sharp peak.

Q4: How do I separate epimeric byproducts (e.g., D-Val) formed during the cyclization step? A: Epimers have identical masses and identical charges to the target cyclic peptide, making LC-MS and pH shifts ineffective. Separation relies entirely on subtle conformational differences that alter the "hydrophobic foot" of the peptide interacting with the stationary phase 4. Solution: Flatten your gradient to a very shallow slope (e.g., 0.1% to 0.25% B/min) exclusively over the elution window. If a standard C18 column fails, switch to a Phenyl-Hexyl column, which utilizes π−π interactions that are highly sensitive to the spatial geometry of the peptide backbone.

Part 2: Quantitative Data & Optimization Parameters

Table 1: Physicochemical Comparison of Cyclo(VPG)4 vs. Linear Precursor

Property	Linear Precursor: H-(VPG)4-OH	Target: Cyclo(VPG)4
Molecular Weight	~1023 Da	~1005 Da
Ionizable Groups	N-terminal NH3+​ , C-terminal COO−	None
Net Charge (pH 2.0)	+1	0
Net Charge (pH 10.0)	-1	0
Structural Conformation	Flexible, extended	Rigid, Type II β -turns 1

Table 2: Recommended RP-HPLC Gradient Optimization Parameters

Parameter	Standard Acidic Phase (Initial Screen)	Orthogonal Basic Phase (For Co-elution)
Mobile Phase A	H2​O 0.1% TFA (pH ~2.0)	H2​O 0.1% NH4​OH (pH ~10.0)
Mobile Phase B	Acetonitrile + 0.1% TFA	Acetonitrile + 0.1% NH4​OH
Column Temperature	45 °C - 60 °C (to sharpen peaks)	45 °C - 60 °C
Gradient Slope	0.5% - 1.0% B / min	0.5% - 1.0% B / min
Stationary Phase	C18 (100 Å, 5 µm)	C18 (Polymer-hybrid, base-stable)
UV Detection	214 nm (Peptide bonds)	214 nm (Peptide bonds)

(Note: Cyclo(VPG)4 lacks aromatic residues like Trp, Tyr, or Phe. Therefore, UV monitoring must be performed at 214 nm or 220 nm to detect the peptide backbone absorbance).

Part 3: Experimental Protocol: Self-Validating pH-Shift Purification

This protocol acts as a self-validating system. By running the sample under two different pH conditions before committing to preparative scale-up, you mathematically prove which peak is the linear impurity and which is the cyclic product based on their predictable retention shifts.

Step 1: Acidic Analytical Screening

• Dissolve 1 mg of crude cyclo(VPG)4 mixture in 1 mL of 50% Acetonitrile / 50% H2​O .

• Inject 10 µL onto an analytical C18 column.

• Run a linear gradient from 5% to 60% Mobile Phase B over 30 minutes using Acidic conditions (Mobile Phase A: 0.1% TFA in H2​O ; Mobile Phase B: 0.1% TFA in ACN).

• Monitor via LC-MS. If the mass corresponding to the linear peptide (~1023 Da) and the cyclic peptide (~1005 Da) co-elute in a single peak, proceed to Step 2.

Step 2: Basic Analytical Screening (The Validation Step)

• Switch the HPLC system to a base-stable polymer-hybrid C18 column.

• Inject 10 µL of the same crude sample.

• Run the exact same 5% to 60% gradient, but use Basic conditions (Mobile Phase A: 0.1% NH4​OH in H2​O ; Mobile Phase B: 0.1% NH4​OH in ACN) 3.

• Causality Check: Observe the chromatogram. The cyclic peptide (net charge 0) will remain at roughly the same retention time. The linear peptide (net charge -1) will shift earlier in the gradient. You have now validated the identity of your peaks without needing MS on the preparative system.

Step 3: Preparative Scale-Up

• Calculate the scale-up factor based on the ratio of the preparative column volume to the analytical column volume.

• Inject the bulk crude mixture using the Basic mobile phase conditions optimized in Step 2.

• Collect fractions corresponding to the validated cyclic peptide peak, monitoring at 214 nm.

Step 4: Lyophilization

• Pool the fractions containing pure cyclo(VPG)4.

• Flash-freeze the solution using liquid nitrogen.

• Lyophilize for 24-48 hours. Because ammonium hydroxide is highly volatile, it will sublimate completely, leaving a pure, salt-free peptide powder.

Part 4: Workflow Visualization

Decision tree for resolving co-elution of linear and cyclic cyclo(VPG)4 via pH manipulation.

Part 5: References

• Title: Krishna K. Bhandary's research works | University of Alabama at Birmingham and other places Source: ResearchGate URL: [Link]

• Title: Achieve Highly Pure Peptides with High Performance Flash Chromatography Source: Italian Peptide Society URL: [Link]

• Title: How to improve peptide purification by altering the mobile phase pH Source: Biotage URL: [Link]

• Title: A Guide to the Analysis and Purification of Proteins and Peptides by Reversed-Phase HPLC Source: HPLC.eu URL: [Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. italianpeptidesociety.it [italianpeptidesociety.it]
• 3. biotage.com [biotage.com]
• 4. hplc.eu [hplc.eu]

Technical Support Center: Troubleshooting Cyclo(Val-Pro-Gly)₄ Synthesis

Welcome to the Advanced Peptide Synthesis Support Center. Synthesizing cyclic elastin-mimetic peptides like Cyclo(Val-Pro-Gly)₄ presents unique challenges, primarily the risk of C-terminal epimerization during the critical head-to-tail macrolactamization step.

As a Senior Application Scientist, I have structured this guide to move beyond basic protocols. Here, we analyze the causality behind side reactions and provide self-validating workflows to ensure your synthesis is robust, reproducible, and stereochemically pure.

The Causality of Epimerization in Macrolactamization

During the activation of a linear peptide's C-terminus for cyclization, the carboxylic acid is converted into a highly reactive ester. In the presence of basic conditions (standard for coupling), the activated C-terminal residue can cyclize onto its own adjacent amide carbonyl, forming an oxazolone intermediate [1].

Because the α-proton of the oxazolone is highly acidic, it rapidly abstracts and re-protonates, destroying the stereocenter and resulting in a racemic (D/L) mixture upon aminolysis [2].

Fig 1: Base-catalyzed oxazolone formation leading to C-terminal epimerization during cyclization.

Troubleshooting FAQs

Q1: What is the absolute best strategy to prevent epimerization for Cyclo(Val-Pro-Gly)₄? A: The "Gold Standard" is intelligent retrosynthetic disconnection. Because the sequence is a repeating dodecapeptide (VPG)₄, you have the freedom to choose the cyclization site. You must disconnect the sequence so that Glycine is at the C-terminus (i.e., Linear precursor: H-Val-Pro-Gly-(Val-Pro-Gly)₂-Val-Pro-Gly-OH). Because Glycine is achiral, oxazolone formation cannot lead to epimerization [2].

Q2: What if my fragment condensation strategy forces me to cyclize at Valine or Proline? A: Cyclizing at Proline is highly discouraged; as a secondary amine, its N-terminus is a poor nucleophile, and its steric bulk drastically slows macrolactamization. If you must cyclize at a C-terminal Valine, you must suppress oxazolone lifespan. Use HATU/HOAt or DIC/Oxyma Pure instead of standard HBTU. HOAt acts as a super-nucleophile that rapidly opens the oxazolone before it can tautomerize [1]. Furthermore, replace standard DIPEA with a sterically hindered, weaker base like 2,4,6-trimethylpyridine (collidine) to minimize α-proton abstraction [3].

Q3: Why am I losing my peptide chain during the synthesis of the linear precursor? A: The Pro-Gly sequence is notorious for Diketopiperazine (DKP) formation . When Fmoc is removed from the Proline residue of a C-terminal Pro-Gly-Resin, the free secondary amine of Proline attacks the ester linkage to the resin, cleaving the dipeptide as a cyclic DKP. To prevent this, you must use the highly sterically hindered 2-Chlorotrityl chloride (2-CTC) resin [2].

Q4: Will the linear 12-mer cyclize efficiently, or will it polymerize? A: The VPG motif naturally forms Type II β-turns [4]. This stereoelectronic effect pre-organizes the linear backbone, bringing the N- and C-termini into close proximity. Combined with high-dilution conditions (pseudo-dilution), intramolecular macrolactamization is highly favored over intermolecular dimerization.

Quantitative Data: Reagent Selection

If C-terminal Glycine cannot be used, selecting the correct coupling environment is critical. The table below summarizes the impact of reagents on C-terminal Valine epimerization.

Coupling Reagent	Additive	Base	Epimerization (%)	Yield (%)	System Recommendation
HBTU	HOBt	DIPEA	> 30%	Low	❌ Not Recommended
HATU	HOAt	DIPEA	10 - 15%	Moderate	⚠️ Acceptable
HATU	HOAt	Collidine	< 5%	High	✅ Recommended for Val
DIC	Oxyma Pure	Collidine	< 2%	High	🌟 Highly Recommended
Any	None	Any	0%	Very High	🏆 Gold Standard (Gly C-term)

Self-Validating Experimental Protocols

A protocol is only as good as its built-in quality controls. The following workflows are designed as self-validating systems , meaning you cannot proceed to the next critical phase without analytical confirmation of the current phase.

Protocol A: SPPS of Linear Precursor H-(Val-Pro-Gly)₄-OH

Causality Focus: Preventing DKP formation and ensuring mild cleavage.

• Resin Loading: Swell 2-CTC resin in DCM. Add Fmoc-Gly-OH (1.2 eq) and DIPEA (4 eq).

  • Self-Validation Checkpoint 1: After capping with methanol, cleave a small aliquot and measure the UV absorbance of the Fmoc-piperidine adduct at 301 nm. Do not proceed unless loading is confirmed between 0.4 - 0.6 mmol/g.

• Iterative Elongation: Perform standard Fmoc deprotection (20% piperidine/DMF). Couple subsequent amino acids using DIC/Oxyma Pure (3 eq).

  • Self-Validation Checkpoint 2: After coupling Fmoc-Pro-OH, a standard Kaiser test will fail (Proline is a secondary amine). You must use the Chloranil test. A negative result (colorless/yellow) validates complete coupling.

• Final Deprotection & Cleavage: Remove the final N-terminal Fmoc. Cleave the peptide using 1% TFA in DCM for 2 hours.

  • Causality: 1% TFA is strong enough to break the 2-CTC ester bond but mild enough to prevent degradation.

  • Self-Validation Checkpoint 3: Perform LC-MS on the crude cleavage cocktail. Proceed to cyclization only if the base peak corresponds to the exact mass of H-(Val-Pro-Gly)₄-OH.

Protocol B: High-Dilution Solution-Phase Macrolactamization

Causality Focus: Driving intramolecular kinetics and suppressing oxazolone.

• Pseudo-Dilution Setup: Dissolve the crude linear peptide in a 4:1 mixture of DMF/DCM to achieve a final peptide concentration of 1 mM .

  • Causality: High dilution drastically reduces the probability of intermolecular collisions (dimerization).

• Activation: Add HATU (1.5 eq) and HOAt (1.5 eq) to the solution. Stir for 2 minutes.

• Base Addition: Dropwise, add Collidine (3 eq). Stir at room temperature.

• Reaction Monitoring:

  • Self-Validation Checkpoint 4: Sample the reaction every 2 hours for LC-MS. The reaction is validated as complete when the linear peptide mass[M+H]⁺ disappears, and the cyclic mass [M-H₂O+H]⁺ becomes the dominant peak without the appearance of [2M-2H₂O+H]⁺ (dimer).

• Purification: Concentrate under reduced pressure, precipitate in cold diethyl ether, and purify via RP-HPLC.

Fig 2: Self-validating workflow for SPPS and solution-phase macrolactamization of Cyclo(VPG)4.

References

• Epimerisation in Peptide Synthesis. Source: MDPI. URL:[Link]

• Macrocyclization strategies for cyclic peptides and peptidomimetics. Source: NIH PMC. URL:[Link]

• A Stereoelectronic Effect on Turn Formation Due to Proline Substitution in Elastin-Mimetic Polypeptides. Source: ACS Publications. URL:[Link]

Sources

• 1. Epimerisation in Peptide Synthesis | MDPI [mdpi.com]
• 2. Macrocyclization strategies for cyclic peptides and peptidomimetics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Avoiding epimerization in peptide synthesis - Bachem [bachem.com]
• 4. pubs.acs.org [pubs.acs.org]

Technical Support Center: Optimizing Solvent Conditions for cyclo(Val-Pro-Gly)₄ Crystallization

Welcome to the Advanced Technical Support Center. This guide is designed for researchers and drug development professionals working with elastin-like peptide (ELP) analogs. Here, we address the unique thermodynamic requirements for crystallizing cyclo(Val-Pro-Gly)₄, a cyclic dodecapeptide analog of the linear polyhexapeptide of tropoelastin [1].

Unlike globular proteins that crystallize via solvent evaporation or salting-out at low temperatures, cyclo(VPG)₄ assembly is driven by an Inverse Temperature Transition (ITT) [1]. Success requires precise control over solvent entropy and thermal ramping rather than traditional precipitant screening.

Troubleshooting & FAQs: The ITT Mechanism

Q: I am using standard vapor diffusion (hanging drop) at 4°C and 20°C, but no crystals are forming. What is wrong? A: You are using the wrong thermodynamic driver. cyclo(VPG)₄ crystallizes from water upon raising the temperature, not lowering it [1]. At low temperatures, the hydrophobic Val and Pro residues are surrounded by highly ordered water molecules (clathrates). You must apply heat to disrupt these clathrates. The resulting increase in bulk solvent entropy (ΔS > 0) is the thermodynamic force that drives intermolecular hydrophobic interactions and subsequent crystallization.

Q: When I heat the aqueous solution, the peptide precipitates as an amorphous coacervate instead of forming crystals. How do I fix this? A: This is a classic case of kinetic trapping. You are likely crossing the transition temperature (Tt) too rapidly. When heated too quickly, the system bypasses the metastable nucleation zone and enters the unstable spinodal decomposition region, resulting in rapid liquid-liquid phase separation (coacervation). Solution: You must empirically determine your exact Tt and apply a micro-thermal ramp (e.g., +0.5°C/day) to allow for ordered lattice formation.

Q: Can I use standard crystallization screens (e.g., PEG, ammonium sulfate) to force nucleation? A: No. Standard screens are designed to reduce solvent availability at constant temperatures. High concentrations of kosmotropic salts (like ammonium sulfate) will polarize the water and drastically depress the Tt, leading to immediate, uncontrolled amorphous aggregation at room temperature. Pure high-performance liquid chromatography (HPLC)-grade water is the optimal primary solvent.

Q: Will adding organic solvents like ethanol or DMSO improve my crystal yield? A: No, it will inhibit the process. The ITT mechanism strictly requires the formation of ordered water clathrates around the peptide's hydrophobic domains. Adding organic solvents lowers the dielectric constant of the solvent and disrupts this hydrophobic hydration shell [2]. Without these ordered water molecules, the entropic driving force upon heating is lost, and the peptide will remain solvated.

Self-Validating Experimental Protocol

To ensure trustworthiness and reproducibility, this protocol is designed as a self-validating system. You must first validate the thermodynamic behavior of your specific peptide batch before attempting crystallization.

Phase 1: Tt Determination (Self-Validation Step)

Causality: Peptide concentration directly impacts the Tt. You cannot program a thermal ramp without first establishing the specific inflection point of your current solution [1].

• Dissolve lyophilized cyclo(VPG)₄ in HPLC-grade water to a precise concentration of 5 mg/mL at 4°C.

• Transfer 100 µL of the cold solution to a temperature-controlled quartz cuvette.

• Monitor absorbance/turbidity at 300 nm using a UV-Vis spectrophotometer while ramping the temperature from 10°C to 50°C at a rate of 1°C/min.

• Validation Check: The Tt is identified as the exact temperature where turbidity sharply increases. If no increase is observed, the ITT has failed; verify peptide purity via LC-MS and ensure no organic solvent contaminants are present.

Phase 2: Ordered Crystallization via Micro-Thermal Ramping

Causality: Slow ramping near the Tt ensures the system remains in the metastable zone, favoring the slow addition of monomers to a crystal lattice rather than bulk hydrophobic collapse.

• Prepare a fresh 5 mg/mL aqueous solution of cyclo(VPG)₄ at 4°C.

• Filter the solution through a 0.22 µm hydrophilic syringe filter into a silanized glass crystallization vial to remove dust and heterogeneous nucleants.

• Place the vial in a highly precise programmable thermal incubator set exactly 5°C below your experimentally determined Tt.

• Program a thermal ramp of +0.5°C per day .

• Inspect the vial daily under a polarized light microscope. Birefringent crystals will typically appear as the temperature slowly crosses the Tt threshold.

Quantitative Solvent Optimization Data

The table below summarizes how different solvent conditions manipulate the transition temperature and the resulting assembly state of cyclo(VPG)₄.

Solvent System	Peptide Conc.	Tt Shift (ΔTt)	Assembly Outcome	Mechanistic Causality
100% HPLC Water	5 mg/mL	Baseline (~25-30°C)	Ordered Crystals	Optimal hydrophobic hydration; allows controlled entropic release upon heating.
Water + 1M NaCl	5 mg/mL	Strong Decrease (<10°C)	Amorphous Coacervate	Kosmotropic salt polarizes water, prematurely forcing rapid hydrophobic collapse.
Water + 20% Ethanol	5 mg/mL	Strong Increase	Soluble / No Assembly	Disruption of water clathrates; loss of the entropic driving force (ΔS) [2].
100% DMSO	5 mg/mL	N/A (No ITT)	Soluble / No Assembly	Complete loss of the hydrophobic effect; peptide remains permanently solvated.

Thermodynamic Workflow

The following diagram illustrates the logical progression and thermodynamic shifts required to successfully crystallize cyclo(VPG)₄.

Fig 1: Thermodynamic workflow of ITT driving cyclo(VPG)4 crystallization.

References

• Urry, D. W., Long, M. M., & Sugano, H. (1978). Cyclic analog of elastin polyhexapeptide exhibits an inverse temperature transition leading to crystallization. Journal of Biological Chemistry, 253(18), 6301-6302. URL:[Link]

• Pignon, F., et al. (2013). Hydrophobic Hydration and Anomalous Diffusion of Elastin in Ethanolic Solution. Journal of Physical Chemistry B. URL:[Link]

Sources

• 1. Cyclic analog of elastin polyhexapeptide exhibits an inverse temperature transition leading to crystallization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

comparing beta-turn stability: cyclo(val-pro-gly)4 vs linear VPG peptides

An in-depth technical analysis of peptide conformation requires moving beyond basic structural descriptions to understand the thermodynamic forces that govern molecular folding. The Val-Pro-Gly (VPG) sequence is the fundamental repeating unit of elastin and elastin-like polypeptides (ELPs). Its ability to form β -turns is central to the elastic recoil and bioactivity of these molecules.

This guide provides a comprehensive comparison of β -turn stability between linear VPG peptides and their macrocyclic counterpart, cyclo(VPG)₄, detailing the mechanistic causality, quantitative performance metrics, and the experimental workflows required to validate these structures.

Mechanistic Foundation: Entropy, Enthalpy, and Conformation

The formation of a β -turn requires the peptide backbone to reverse direction over four amino acid residues, typically stabilized by a 4→1 intramolecular hydrogen bond between the carbonyl oxygen of residue i and the amide proton of residue i+3 . In the VPG sequence, the rigid pyrrolidine ring of Proline restricts the ϕ angle, while the achiral nature of Glycine allows for a wide range of ϕ and ψ angles, making the Pro-Gly pair highly predisposed to forming a Type II β -turn.

Linear VPG Peptides: Environmentally Dependent Dynamics

Linear VPG peptides are intrinsically disordered polymers that rely on environmental triggers to adopt stable secondary structures. They exhibit an inverse temperature transition (Lower Critical Solution Temperature, LCST)[1]. At lower temperatures, the linear backbone is highly solvated and exists as an extended, fluctuating random coil. As the temperature rises, the hydrophobic effect drives the expulsion of clathrate water molecules, resulting in a positive entropy change ( ΔS ) that overcomes the enthalpic cost of folding[1]. This forces the linear peptide to collapse into a β -spiral architecture, dynamically inducing Type II β -turns at the level of individual pentameric units[1].

Cyclo(VPG)₄: Thermodynamically Locked Pre-organization

Cyclo(VPG)₄ is a 12-mer macrocyclic peptide formed by head-to-tail covalent linkage. Cyclization fundamentally alters the thermodynamic landscape by drastically restricting the conformational entropy of the unfolded state[2]. Because the linear degrees of freedom are eliminated, the entropic penalty ( ΔS ) typically associated with folding into a β -turn is bypassed[3]. Crystal structures of cyclo(VPG)₄ and related cyclic elastin analogs confirm that this topological constraint locks the molecule into a highly stable, constitutive Type II β -turn around the Pro-Gly pairs, irrespective of temperature[4].

Thermodynamic Pathways of β -Turn Formation

The following diagram illustrates the divergent thermodynamic folding pathways of linear versus cyclic VPG peptides.

Thermodynamic pathways of β-turn formation in linear vs. cyclic VPG peptides.

Quantitative Data Comparison

The structural pre-organization of cyclo(VPG)₄ yields vastly different physicochemical properties compared to its linear counterpart. Cyclic peptides generally maintain an ~80% β -turn propensity in solution, whereas unstructured linear analogs hover around 30-35% prior to thermal induction[5].

Parameter	Linear VPG Peptides	Cyclo(VPG)₄	Causality / Mechanism
β -Turn Propensity (20°C)	~30% (Random Coil dominant)	>85% (Highly structured)	Lack of thermal energy to drive hydrophobic collapse in linear forms; cyclic forms are covalently locked[5].
β -Turn Propensity (40°C)	>70% ( β -spiral formation)	>85% (Maintained)	Linear peptides cross the LCST threshold, inducing the inverse temperature transition[1].
Backbone Flexibility (RMSD)	High (>3.0 Å)	Low (<1.0 Å)	Head-to-tail cyclization eliminates terminal flexibility and restricts ϕ / ψ dihedral rotations[3].
Proteolytic Stability	Low (Minutes to Hours)	High (Days)	Absence of N- and C-termini prevents exopeptidase degradation; rigid backbone limits endopeptidase access[2].
Solvent Dependency	High (Requires less polar solvents like TFE to stabilize turns without heat)	Low (Stable in aqueous buffers)	Intramolecular 4→1 hydrogen bonds in cyclic peptides are shielded from competitive aqueous solvation[4].

Experimental Workflows for Conformational Validation

To objectively evaluate the β -turn stability of these peptides, researchers must employ orthogonal analytical techniques. The following protocols are designed as self-validating systems to ensure data integrity.

Protocol A: Circular Dichroism (CD) Spectroscopy for Thermal Transition Analysis

CD spectroscopy is the gold standard for monitoring the temperature-dependent secondary structure of ELPs. A Type II β -turn is characterized by a negative ellipticity band near 225 nm and a positive band near 205 nm.

• Sample Preparation: Dissolve the linear VPG peptide and cyclo(VPG)₄ in separate vials of 10 mM phosphate buffer (pH 7.4) to a final concentration of 50 μ M. Critical Step: Avoid high salt concentrations (e.g., NaCl) as chloride ions strongly absorb below 200 nm, obscuring the positive 205 nm band.

• Instrument Setup: Use a quartz cuvette with a 1 mm path length. Set the spectropolarimeter to scan from 190 nm to 250 nm.

• Thermal Gradient Execution: Program a Peltier temperature controller to increase the temperature from 10°C to 60°C at a rate of 1°C/min. Acquire spectra at 5°C intervals.

• Self-Validation & Analysis:

  • Linear VPG: You must observe an isodichroic point as the temperature increases, indicating a clean two-state transition from a random coil (strong negative band at 198 nm) to a Type II β -turn.

  • Cyclo(VPG)₄: The spectra must remain virtually superimposable across all temperatures, validating that the β -turn is constitutively locked and independent of the LCST phenomenon.

Protocol B: NMR Spectroscopy for Hydrogen Bond Delineation

To prove that the β -turn stability is derived from specific 4→1 hydrogen bonds, NMR temperature coefficients ( Δδ/ΔT ) must be calculated.

• Sample Preparation: Dissolve the peptides in 90% H₂O / 10% D₂O to allow for the observation of exchangeable amide protons (NH).

• Data Acquisition (1D & 2D): Acquire 1D ¹H-NMR spectra at 5 K intervals from 278 K to 318 K. Subsequently, acquire 2D ROESY/NOESY spectra at 298 K to establish spatial proximities (specifically looking for dαN​(i,i+1) cross-peaks indicative of Type II turns).

• Temperature Coefficient Calculation: Plot the chemical shift ( δ , in ppm) of each amide proton against temperature (T, in Kelvin). The slope of this line is the temperature coefficient.

• Self-Validation & Analysis:

  • Amide protons exposed to the aqueous solvent will shift significantly upfield as temperature increases (coefficients more negative than -4.5 ppb/K) due to the disruption of hydrogen bonds with water.

  • In cyclo(VPG)₄ , the Valine NH protons involved in the 4→1 intramolecular hydrogen bond of the β -turn will be solvent-shielded, yielding a coefficient more positive than -3.0 ppb/K (e.g., -1.5 to -2.5 ppb/K). This directly proves the structural rigidity and specific H-bond network of the cyclic analog.

References

• Short elastin-like peptides exhibit the same temperature-induced structural transitions as elastin polymers: implications for protein engineering. PubMed - NIH. Available at:[Link][1]

• Closing the Loop: How Cyclic Peptides Are Reshaping Therapeutics. Intavis Peptides. Available at:[Link][2]

• Krishna K. Bhandary's research works. ResearchGate. Available at:[Link][4]

• Deamidation of model beta-turn cyclic peptides in the solid state. PubMed - NIH. Available at:[Link][5]

Sources

• 1. Short elastin-like peptides exhibit the same temperature-induced structural transitions as elastin polymers: implications for protein engineering - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. intavispeptides.com [intavispeptides.com]
• 3. Cyclic vs Linear Peptides: Key Differences - Creative Peptides [creative-peptides.com]
• 4. researchgate.net [researchgate.net]
• 5. Deamidation of model beta-turn cyclic peptides in the solid state - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Elastin Structural Models: cyclo(val-pro-gly)4 vs cyclo(VPGVG)3

As a Senior Application Scientist in biomaterials and protein engineering, selecting the appropriate structural model for elastin-mimetic development is a critical decision. Native elastin is a highly cross-linked, insoluble, and intrinsically disordered polymer, making direct crystallographic analysis nearly impossible. To decode its molecular mechanics, researchers rely on cyclic conformational correlates—synthetic cyclic peptides that lock the repeating motifs of elastin into stable, observable secondary structures.

This guide provides an objective, data-driven comparison between two foundational elastin models: the dodecapeptide cyclo(val-pro-gly)4 (or cyclo(VPG)4) and the pentadecapeptide cyclo(VPGVG)3 .

Molecular Mechanics & Structural Paradigms

The Beta-Spiral Foundation: cyclo(VPGVG)3

The sequence (Val-Pro-Gly-Val-Gly)n is the most abundant repeating motif in mammalian tropoelastin. Cyclo(VPGVG)3 is a 15-residue cyclic trimer designed to model this domain.

• Conformational Signature: Extensive 2D NMR and X-ray crystallographic studies have proven that cyclo(VPGVG)3 forms a highly ordered structure characterized by repeating Type II β -turns between the Pro2 and Gly3 residues[1].

• The Spacer Effect: The turn is stabilized by a 10-atom hydrogen-bonded ring from the Val1 carbonyl to the Val4 amide. Crucially, the remaining Val-Gly segment acts as a flexible spacer. When these cyclic molecules stack, they form a spring-like β -spiral [2].

• Elasticity Mechanism: This model perfectly encapsulates elastin's entropy-driven elasticity. The β -spiral undergoes an Inverse Temperature Transition (ITT); as temperature rises above a critical threshold ( Tt​ ), hydrophobic collapse drives the expulsion of ordered water (clathrates), leading to coacervation[3].

The Constrained Tripeptide Model: cyclo(val-pro-gly)4

While the pentapeptide dominates, elastin also contains shorter repeating motifs like (Val-Pro-Gly)n. Cyclo(val-pro-gly)4 is a 12-residue cyclic tetramer of this tripeptide repeat.

• Conformational Signature: The crystal structure of cyclo(VPG)4 confirms the existence of tight β -turns[4]. However, because it lacks the Val-Gly dipeptide spacer found in the pentapeptide, its geometry is significantly more constrained.

• Structural Role: Rather than forming a highly extensible spring, cyclo(VPG)4 models the more rigid, less extensible domains of elastin. These regions are hypothesized to act as structural anchors or hinge points near cross-linking sites (such as desmosine/isodesmosine linkages), providing tensile strength rather than pure elasticity.

Quantitative Data Comparison

The following table summarizes the physicochemical and structural divergence between the two cyclic models.

Feature	cyclo(VPGVG)3	cyclo(val-pro-gly)4
Residue Count	15 (Cyclopentadecapeptide)	12 (Cyclododecapeptide)
Repeat Motif	Val-Pro-Gly-Val-Gly	Val-Pro-Gly
Dominant Secondary Structure	Type II β -turn (Pro2-Gly3)	Constrained β -turns
Hydrogen Bonding	10-atom ring (Val1 CO → Val4 NH)	Tighter intramolecular H-bonds
Supramolecular Assembly	β -spiral via intermolecular stacking	Rigid, constrained helical turns
Extensibility Model	High extensibility (Val-Gly spacer allows dynamics)	Low extensibility (models rigid domains)
Coacervation (ITT) Behavior	Pronounced, sharp transition ( Tt​ )	Minimal/Altered (lacks sufficient hydrophobic spacing)

Self-Validating Experimental Protocols

To ensure scientific integrity, the synthesis and characterization of these cyclic models must follow self-validating workflows. Below are the field-proven methodologies with the causality behind each experimental choice.

Protocol A: Synthesis and High-Dilution Cyclization

Linear peptides of short length suffer from terminal charge interference (NH3+ and COO-), which disrupts the weak hydrophobic interactions necessary to form the native β -turn. Cyclization eliminates these terminal charges, artificially stabilizing the secondary structure.

• Solid-Phase Peptide Synthesis (SPPS): Synthesize the linear precursor (e.g., H-(VPGVG)3-OH) on a 2-chlorotrityl chloride resin.

  • Causality: This highly acid-sensitive resin allows for cleavage using mild acid (1% TFA in DCM), keeping side-chain protecting groups intact for the subsequent cyclization step.

• High-Dilution Cyclization: Dissolve the protected linear peptide in DMF at a highly dilute concentration ( 10−4 M). Add PyBOP (3 eq) and DIPEA (6 eq).

  • Causality: High dilution thermodynamically favors intramolecular head-to-tail cyclization over intermolecular oligomerization or polymerization.

• Deprotection & Purification: Perform global deprotection using a standard TFA cocktail. Purify the cyclic product via preparative RP-HPLC (C18 column, Water/Acetonitrile gradient) to >95% purity.

Protocol B: Conformational Mapping via 2D NOESY NMR

Standard 1D NMR cannot resolve the spatial proximity of protons across the turn. NOESY provides through-space cross-peaks that confirm the exact pitch and geometry of the β -spiral[1].

• Sample Preparation: Dissolve the cyclic peptide in H2​O/D2​O (9:1) at 5–10 mM.

• Acquisition: Acquire 2D NOESY spectra at 25°C with a mixing time of 150–300 ms.

  • Causality: This specific mixing time window is optimized to observe through-space nuclear Overhauser effects (distances < 5 Å) while minimizing artifacts from spin diffusion.

• Validation: Identify spatial proximities. For cyclo(VPGVG)3, the presence of a cross-peak between the Val1 γ -CH3 and the Pro2 β -CH2 is the definitive hallmark of the Type II β -turn[1].

Visualizing the Mechanisms

Caption: Workflow for synthesizing and validating cyclic elastin models.

Caption: Structural transition pathway driven by Inverse Temperature Transition (ITT).

Conclusion & Application Strategy

For drug development professionals and biomaterial engineers, the choice between these models dictates the mechanical properties of the resulting synthetic polymer:

• Choose cyclo(VPGVG)3 (or its linear ELP counterparts) when designing thermoresponsive hydrogels, targeted drug delivery nanoparticles, or highly elastic tissue scaffolds . Its predictable ITT and robust β -spiral formation make it the gold standard for smart biomaterials[2].

• Choose cyclo(val-pro-gly)4 when investigating the structural rigidity, cross-linking microenvironments, or specific receptor-binding conformations of elastin. Its constrained geometry provides high-resolution insights into the non-extensible domains of the extracellular matrix[4].

References

• Urry, D. W., et al. "Two-dimensional proton NMR studies on poly(VPGVG) and its cyclic conformational correlate, cyclo(VPGVG)3." Biopolymers, PubMed/NIH. 1

• Urry, D. W. "Molecular biophysics of elastin structure, function and pathology." ResearchGate. 3

• Bhandary, K. K., et al. "Flexible Structures and Ligand Interactions of Tandem Repeats Consisting of Proline, Glycine... Crystal structures of cyclic peptide analogs of the repeat sequence, cyclo(VPG)4." ResearchGate. 4

• MacEwan, S. R., et al. "Designing Protein-Based Biomaterials for Medical Applications." PMC/NIH. 5

Sources

• 1. Two-dimensional proton NMR studies on poly(VPGVG) and its cyclic conformational correlate, cyclo(VPGVG)3 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Designing Protein-Based Biomaterials for Medical Applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Designing Protein-Based Biomaterials for Medical Applications - PMC [pmc.ncbi.nlm.nih.gov]

Validating Molecular Dynamics of Cyclo(Val-Pro-Gly)4 Using X-Ray Crystallography: A Force Field Comparison Guide

Executive Summary: The Mechanistic Challenge of Cyclo(VPG)4

Cyclic peptides occupy a privileged chemical space in modern drug discovery, offering the high target affinity of biologics with the stability and tissue penetration of small molecules. However, predicting their solution-state ensembles computationally remains a formidable challenge.

Cyclo(Val-Pro-Gly)4 , a 12-residue macrocycle derived from the tandem repeat sequences of elastin, serves as a rigorous benchmark for computational biophysics. In the solid state, X-ray diffraction confirms that this dodecapeptide adopts a highly structured conformation characterized by Type II β -turns centered around the Pro-Gly pairs[1]. In solution, however, the molecule exists as a dynamic ensemble. The core challenge for Molecular Dynamics (MD) is to accurately model the delicate thermodynamic balance between intra-molecular hydrogen bonding (which stabilizes the turns) and solvent interactions (which drive flexibility).

To computationally model such systems, we must validate our MD force fields against high-resolution X-ray crystallography. This guide objectively compares the performance of leading MD force fields in recapitulating the experimental crystal structure of cyclo(VPG)4 and provides a self-validating protocol for robust conformational sampling.

Comparative Analysis of MD Force Fields

Standard protein force fields are parameterized primarily against linear dipeptides or globular proteins. When applied to highly constrained macrocycles like cyclo(VPG)4, they often fail to accurately balance the ϕ / ψ torsional energies, leading to an overestimation of helical propensities or incorrect turn geometries.

Recent 2 demonstrate that specialized parameter sets are required to overcome these constraints[2]. The development of3 has shown exceptional promise, successfully recapitulating the X-ray structures of cyclic peptides with a backbone RMSD < 1.1 Å[2][3]. RSFF2 incorporates residue-specific local conformational free energy corrections derived from high-quality protein coil libraries, allowing it to accurately model the sharp backbone reversals required in the cyclo(VPG)4 dodecapeptide without artificial energy penalties.

Quantitative Performance Comparison

The table below summarizes the structural deviation of the lowest-free-energy simulated conformer against the experimental X-ray coordinates for cyclo(VPG)4 across three major force fields[3].

Force Field	Water Model	Simulation Protocol	Lowest-Energy Conformer RMSD to X-Ray (Å)	Conformational Sampling Quality
RSFF2	TIP3P	200 ns REMD (32 replicas)	0.85	Excellent; accurately captures primary Type II β -turns around Pro-Gly pairs.
AMBER ff99SB-ILDN	TIP3P	200 ns REMD (32 replicas)	1.92	Moderate; tends to over-stabilize non-native intra-molecular hydrogen bonds.
OPLS-AA/L	TIP4P-Ew	200 ns REMD (32 replicas)	2.14	Moderate; deviates in Val-Pro ψ torsional angles, leading to distorted macrocycle geometry.

Experimental Protocol: A Self-Validating REMD Workflow

To ensure scientific integrity, computational workflows must be designed as self-validating systems. By blindly clustering the MD trajectory and only then comparing the lowest-energy basin to the X-ray structure, we eliminate experimental bias. If the force field is accurate, the global minimum of the simulated free-energy landscape will naturally align with the crystal structure.

Robust 4 using Replica-Exchange Molecular Dynamics (REMD) is critical for these systems[4]. Below is the step-by-step methodology for validating cyclo(VPG)4.

Step 1: System Topology and Explicit Solvation

• Action: Generate the topology for cyclo(VPG)4 using the RSFF2 force field. Apply a specialized peptide bond patch between Val1 and Gly12 to close the macrocycle. Solvate the dodecapeptide in a cubic box with a minimum 1.0 nm distance to the edge, using the TIP3P water model.

• Causality: Cyclic peptides lack termini, meaning standard terminal patching (NTER/CTER) will cause topology compilation failures. Explicit solvation is mandatory here; implicit solvent models (like Generalized Born) fail to accurately model the discrete, highly structured water bridges that stabilize the solvent-exposed β -turns of the macrocycle.

Step 2: Thermal Equilibration and Replica Setup

• Action: Perform steepest descent energy minimization, followed by 1 ns NVT and 1 ns NPT equilibration at 300 K. Generate 32 replicas exponentially spaced between 300 K and 600 K.

• Causality: The highly constrained nature of cyclo(VPG)4 creates steep free-energy barriers between conformers. A standard 300 K MD simulation will inevitably become trapped in a local minimum. REMD allows continuous coordinate exchange between adjacent temperature replicas, ensuring the system can traverse high-energy transition states and comprehensively sample the global conformational landscape.

Step 3: Production REMD and Convergence

• Action: Run production REMD for 200 ns per replica (yielding a cumulative 6.4 μ s of sampling)[3]. Monitor the exchange probability between adjacent replicas (target 20-30%). Discard the first 20 ns as thermal equilibration.

• Causality: A 200 ns trajectory per replica is strictly required to achieve statistical convergence for a 12-residue cyclic peptide. Convergence is validated only when the 2D density distributions in the principal component (PC) space remain stable over the final 50 ns of the simulation.

Step 4: X-Ray Cross-Validation (The Ground Truth)

• Action: Cluster the 300 K replica trajectory using a backbone RMSD cutoff of 0.1 nm. Extract the central structure of the most populated (lowest free-energy) cluster. Calculate the backbone heavy-atom RMSD against the experimental X-ray crystallographic coordinates of cyclo(VPG)4.

• Causality: This step closes the self-validation loop. An RMSD of < 1.1 Å between the computationally derived global minimum and the X-ray structure proves the force field's predictive validity without having introduced experimental bias during the simulation phase.

Workflow Visualization

Fig 1: Self-validating MD workflow evaluating force field accuracy against X-ray crystal data.

Sources

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pstorage-acs-6854636.s3.amazonaws.com [pstorage-acs-6854636.s3.amazonaws.com]
• 4. pubs.acs.org [pubs.acs.org]

Comparative Guide: Conformational Analysis of Elastin-Like Cyclic Peptides cyclo(VPG)₄ and cyclo(VPAVG)

Executive Summary

Elastin-like peptides (ELPs) are foundational to the development of responsive biomaterials, tissue engineering scaffolds, and targeted drug delivery systems. The intrinsic elasticity and phase-transition behaviors of these polymers are heavily dependent on the dynamic conformational states of their repeat sequences. To elucidate these structural dynamics without the interference of terminal flexibility, researchers synthesize cyclic analogs to lock the peptide backbone into observable, stable turn motifs.

This technical guide provides an in-depth comparative analysis of two prominent cyclic analogs: the dodecapeptide cyclo(VPG)₄ and the decapeptide cyclo-bis(VPAVG) . By evaluating their crystallographic architectures and the self-validating methodologies used to study them, this guide equips drug development professionals with the mechanistic insights needed to engineer conformationally constrained peptide therapeutics.

High-Resolution Structural Comparison

The fundamental difference between these two analogs lies in their primary sequence and resulting ring size, which directly dictates their preferred backbone trajectories and hydrogen-bonding networks in the solid state.

cyclo(VPG)₄: The Dodecapeptide Architecture

As a cyclic dodecapeptide composed of four Val-Pro-Gly (VPG) repeats, cyclo(VPG)₄ serves as a direct structural model for the highly mobile regions of native tropoelastin. Crystallographic and solution-state studies confirm that this 12-residue macrocycle adopts a conformation characterized by multiple, well-defined β-turns[1]. The Pro-Gly sequence acts as a classic turn-inducer, stabilizing the macroscopic structure while mimicking the recurrent β-turns that give elastin its entropic recoil properties.

cyclo-bis(VPAVG): The Decapeptide Architecture

Studied predominantly as the dimerized cyclic decapeptide cyclo-bis(valyl-prolyl-alanyl-valyl-glycyl), this analog reveals a highly specific and rigid double β-bend architecture[2]. Crystallizing with exact two-fold symmetry, the asymmetric unit contains one pentapeptide. X-ray crystallographic studies demonstrate a Type III-I double bend:

• Type III Turn: Anchored by Pro (φ = -59.3°, ψ = -26.8°) and Ala (φ = -65.9°, ψ = -23.1°) at the corners[2].

• Type I Turn: Immediately adjacent, utilizing Ala (φ = -65.9°, ψ = -23.1°) and Val (φ = -98.9°, ψ = 8.3°) as corner residues[2]. These rigid double bends are covalently linked by flexible Gly-Val bridges, providing a unique model for localized rigidity interspersed with flexibility[2].

Visualizing the Structural Workflows and Architectures

Workflow for determining cyclic peptide conformations.

Structural comparison of beta-turns in cyclo(VPG)4 and cyclo-bis(VPAVG).

Self-Validating Experimental Methodologies

To accurately determine and compare these conformations, a dual-modal approach utilizing both solid-state X-ray crystallography and solution-state NMR is required. The following protocols incorporate built-in validation steps to ensure data integrity.

Protocol 1: Solid-State Crystallization and X-Ray Diffraction

Because cyclic peptides lack terminal charges, they often pack differently than linear analogs.

• Synthesis & Purification: Synthesize the linear precursors via standard Fmoc solid-phase peptide synthesis (SPPS). Perform cyclization in highly dilute conditions (~10⁻⁴ M) to thermodynamically favor intramolecular ring closure over intermolecular oligomerization.

  • Validation Step: Confirm monomeric cyclic mass via MALDI-TOF MS and ensure >98% purity via analytical RP-HPLC before attempting crystallization.

• Crystal Growth: Dissolve the purified cyclic peptide in an aqueous system. Utilize slow solvent evaporation. For cyclo-bis(VPAVG), tetragonal crystals are grown directly from water[2].

  • Validation Step: Monitor drops under polarized light; strong birefringence confirms the presence of ordered peptide crystals rather than amorphous precipitate.

• Data Collection: Mount a single crystal on a goniometer under a cryo-stream and expose to X-rays.

  • Validation Step: Assess initial diffraction frames. Sharp, well-resolved spots extending beyond 2.0 Å resolution validate a high-quality single crystal lattice. For cyclo-bis(VPAVG), the space group must index to P4(2)2(1)2 with dimensions a = 19.439 Å, c = 13.602 Å[2].

• Structural Refinement: Solve the phase problem using direct methods (highly suitable for molecules of this size lacking heavy atoms) and refine using full-matrix least-squares[2].

  • Validation Step: An R-factor < 0.06 and a featureless difference electron density map confirm the accuracy of the atomic model.

Protocol 2: Solution-State NMR Conformational Search

Crystallography provides a static snapshot; NMR validates if this conformation persists in solution.

• Sample Preparation: Dissolve the peptide in DMSO-d₆ to a concentration of 3-5 mM.

• Resonance Assignment: Acquire 1D ¹H, 2D TOCSY, and 2D NOESY spectra at 298 K.

  • Validation Step: Complete sequential assignment of the backbone amide protons must be achieved without spectral overlap ambiguity before proceeding to constraint extraction.

• Hydrogen Bond Identification: Perform a temperature gradient study (298 K to 328 K in 5 K increments) to calculate amide proton temperature coefficients (Δδ/ΔT).

  • Validation Step: Coefficients less negative than -4.0 ppb/K validate the presence of solvent-shielded protons, confirming intramolecular hydrogen bonds consistent with the β-turn formations observed in the crystal structure.

• Distance Geometry Search: Extract interproton distance constraints from NOESY cross-peak volumes and perform simulated annealing.

  • Validation Step: Overlay the 10 lowest-energy calculated structures. A backbone RMSD of < 0.5 Å validates that the solution conformation is highly restricted and matches the primary structural motif.

Quantitative Data Synthesis

The table below summarizes the critical structural parameters differentiating the two elastin-like cyclic analogs based on crystallographic data.

Parameter	cyclo(VPG)₄	cyclo-bis(VPAVG)
Sequence	(Val-Pro-Gly)₄	(Val-Pro-Ala-Val-Gly)₂
Ring Size	12 residues (Dodecapeptide)	10 residues (Decapeptide)
Crystal Symmetry	Multiple β-turns	Exact two-fold symmetry
Space Group	N/A	Tetragonal, P4(2)2(1)2
Unit Cell Dimensions	N/A	a = 19.439 Å, c = 13.602 Å
Dominant Turn Type	β-turns (Pro-Gly corners)	Double β-bend (Type III-I)
Corner Residues	Pro, Gly	Turn 1: Pro, Ala; Turn 2: Ala, Val
Bridging Motif	Direct repeat	Gly-Val bridges

References

• Conformation of a cyclic decapeptide analog of a repeat pentapeptide sequence of elastin: Cyclo-bis(valyl-prolyl-alanyl-valyl-glycyl) Source: International Journal of Peptide & Protein Research (via ResearchGate) URL:2

• Flexible Structures and Ligand Interactions of Tandem Repeats Consisting of Proline, Glycine, Asparagine, Serine, and/or Threonine Rich Oligopeptides in Proteins Source: ResearchGate URL:1

Sources

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]

A Researcher's Guide to Mass Spectrometry Validation of Custom Synthesized cyclo(Val-Pro-Gly)4

For researchers, scientists, and drug development professionals venturing into the realm of cyclic peptides, the synthesis of a novel compound is but the first step. The true challenge lies in the rigorous validation of its structure. This guide provides an in-depth, technically-focused comparison of mass spectrometry-based methodologies for the validation of a custom-synthesized cyclic peptide, cyclo(Val-Pro-Gly)4. Moving beyond a simple recitation of protocols, we will delve into the rationale behind experimental choices, ensuring a self-validating system for robust and reliable characterization.

The unique cyclic nature of peptides like cyclo(Val-Pro-Gly)4 presents distinct analytical hurdles compared to their linear counterparts. The absence of defined N- and C-termini complicates traditional sequencing approaches, and the constrained structure can influence fragmentation patterns in tandem mass spectrometry (MS/MS).[1] Therefore, a multi-faceted mass spectrometry strategy is not just recommended; it is essential for unambiguous structural confirmation.

The Strategic Imperative: High-Resolution Mass Spectrometry (HRMS)

The foundational step in the validation of any synthesized molecule is the accurate determination of its molecular weight. For complex structures like cyclic peptides, high-resolution mass spectrometry (HRMS) is the undisputed gold standard.[2][3][4][5] Unlike lower-resolution instruments, such as triple quadrupoles, HRMS platforms like Orbitrap or Time-of-Flight (TOF) analyzers provide exceptional mass accuracy, often in the sub-ppm range.[2][6] This precision allows for the confident determination of the elemental composition, a critical parameter for confirming the successful synthesis of the target molecule and differentiating it from potential impurities with similar nominal masses.

When analyzing a sample of custom-synthesized cyclo(Val-Pro-Gly)4, the initial HRMS scan will be pivotal. The expected monoisotopic mass of this cyclic dodecapeptide (C₄₄H₆₈N₁₂O₁₂) can be precisely calculated. The experimental data from the HRMS instrument should align with this theoretical value within a very narrow mass tolerance window. This high degree of mass accuracy provides the first, and arguably most crucial, piece of evidence for the presence of the desired compound.

Deconstructing the Ring: The Power and Pitfalls of Tandem Mass Spectrometry (MS/MS)

While HRMS confirms what the molecular formula is, tandem mass spectrometry (MS/MS) is employed to elucidate the connectivity of the atoms, in this case, the amino acid sequence.[7] However, the fragmentation of cyclic peptides is inherently more complex than that of linear peptides.[8][9][10] In a typical collision-induced dissociation (CID) experiment, the cyclic structure must first be opened at a random amide bond, leading to a mixture of linear precursor ions.[9] Subsequent fragmentation of these linear ions produces the characteristic b- and y-ion series that are used for sequencing. This random ring-opening can lead to a complex superposition of fragment ions, making manual or even software-assisted spectral interpretation challenging.[7][8]

For cyclo(Val-Pro-Gly)4, a peptide with a repeating sequence, this complexity is amplified. The fragmentation spectrum will likely contain overlapping ion series, requiring careful analysis to piece together the correct sequence. Advanced fragmentation techniques, such as electron-transfer dissociation (ETD) or ultraviolet photodissociation (UVPD), can sometimes provide complementary information by inducing different types of bond cleavages. Furthermore, multistage tandem mass spectrometry (MSn) experiments, where a specific fragment ion from an MS/MS scan is isolated and further fragmented, can be invaluable for methodically piecing together the sequence and confirming the cyclic nature of the peptide.[7][11]

Comparative Analysis of Validation Strategies

To provide a clear and objective comparison, let's consider two primary mass spectrometry-based workflows for the validation of cyclo(Val-Pro-Gly)4.

Feature	Strategy 1: Standard LC-MS/MS	Strategy 2: Advanced LC-MSn with Multiple Fragmentation Modes
Instrumentation	High-Resolution Q-TOF or Orbitrap MS	High-Resolution Ion Trap or Orbitrap MS with ETD/UVPD capabilities
Primary Goal	Confirmation of mass and basic sequence information.	Unambiguous sequence determination and confirmation of cyclicity.
Strengths	Widely available, relatively straightforward data acquisition.	Provides richer fragmentation data, aiding in complex spectral interpretation.[7]
Limitations	May produce ambiguous sequencing data for cyclic peptides with repeating units.	Requires more specialized instrumentation and expertise in data analysis.
Confidence Level	Moderate to High (dependent on spectral quality).	Very High.

Experimental Protocols: A Step-by-Step Guide

The following protocols outline the key steps for the mass spectrometric validation of a custom-synthesized cyclo(Val-Pro-Gly)4 sample.

Protocol 1: High-Resolution Mass Spectrometry for Accurate Mass Determination

• Sample Preparation: Dissolve the synthesized cyclo(Val-Pro-Gly)4 in a suitable solvent (e.g., 50:50 acetonitrile:water with 0.1% formic acid) to a final concentration of approximately 1 µg/mL.

• Instrumentation: Utilize a high-resolution mass spectrometer such as a Thermo Scientific™ Orbitrap Exploris™ 240 or a Bruker maXis TOF.[2][6]

• Method Parameters:

  • Ionization Mode: Positive Electrospray Ionization (ESI+).

  • Mass Range: m/z 150-2000.

  • Resolution: > 60,000.

  • Data Acquisition: Full scan MS mode.

• Data Analysis:

  • Extract the ion chromatogram for the theoretical m/z of the protonated molecule [M+H]⁺.

  • Analyze the high-resolution mass spectrum to determine the experimental mass and calculate the mass error in parts-per-million (ppm).

Protocol 2: Tandem Mass Spectrometry (MS/MS) for Sequence Verification

• Sample Preparation: Use the same sample prepared for HRMS analysis.

• Instrumentation: A high-resolution mass spectrometer with MS/MS capabilities is required.

• Method Parameters:

  • Ionization Mode: ESI+.

  • Data Acquisition: Data-Dependent Acquisition (DDA) or Targeted MS/MS.

  • Precursor Ion Selection: Isolate the [M+H]⁺ ion of cyclo(Val-Pro-Gly)4.

  • Fragmentation: Collision-Induced Dissociation (CID) with normalized collision energy optimized for the peptide.

• Data Analysis:

  • Analyze the MS/MS spectrum to identify the characteristic b- and y-ion series.

  • Utilize peptide sequencing software to assist in the interpretation of the fragmentation pattern.[10]

  • Compare the experimentally observed fragment ions with the theoretical fragmentation pattern of cyclo(Val-Pro-Gly)4.

Visualizing the Workflow and Fragmentation

To better illustrate the experimental process and the expected fragmentation, the following diagrams are provided.

Caption: Experimental workflow for the validation of custom-synthesized cyclo(Val-Pro-Gly)4.

Caption: Simplified fragmentation pathway of a cyclic peptide in tandem mass spectrometry.

Expected Data Summary

The following table summarizes the key mass spectrometry data expected for the successful validation of cyclo(Val-Pro-Gly)4.

Parameter	Expected Value	Observed Value (Example)
Molecular Formula	C₄₄H₆₈N₁₂O₁₂	N/A
Theoretical Monoisotopic Mass	980.5237 Da	N/A
Observed [M+H]⁺ (HRMS)	N/A	981.5310 Da
Mass Error (ppm)	< 5 ppm	< 2 ppm
Key MS/MS Fragment Ions	A series of b and y ions corresponding to the (Val-Pro-Gly)₄ sequence.	Presence of characteristic immonium ions for Val (m/z 72.08) and Pro (m/z 70.06).

Conclusion

The validation of a custom-synthesized cyclic peptide such as cyclo(Val-Pro-Gly)4 demands a meticulous and multi-pronged approach rooted in high-resolution mass spectrometry. By combining accurate mass measurements with detailed fragmentation analysis, researchers can achieve a high degree of confidence in the structural integrity of their synthesized compounds. This guide has provided a framework for this validation process, emphasizing the rationale behind the chosen techniques and offering practical protocols. As the field of peptide-based therapeutics continues to expand, the importance of such rigorous analytical characterization cannot be overstated.

References

• Benefits of High-Resolution Mass Spectrometry (HRMS) for Peptide Quantitation - Sannova. [Link]

• Ng, J., & P. T. (1995). Multistep tandem mass spectrometry for sequencing cyclic peptides in an ion-trap mass spectrometer. PubMed. [Link]

• The interpretation of tandem mass spectra obtained from cyclic non-ribosomal peptides. National Institutes of Health. [Link]

• Yu, Y., et al. (2017). Liquid Chromatography-High Resolution Mass Spectrometry for Peptide Drug Quality Control. National Institutes of Health. [Link]

• Ng, J. L., & P. T. (2009). Interpretation of Tandem Mass Spectra Obtained from Cyclic Nonribosomal Peptides. Analytical Chemistry. [Link]

• Multistep Tandem Mass Spectrometry for Sequencing Cyclic Peptides Axinastatin 1 and Deducing Fragmentation Pathways. Acta Chimica Sinica. [Link]

• Strohalm, M., et al. (2012). mMass as a Software Tool for the Annotation of Cyclic Peptide Tandem Mass Spectra. PLoS ONE. [Link]

• Main, L. C., & Ketterlinus, R. (2022). Enhanced Peptide Identification with an Ultra High Resolution Mass Spectrometer. Bruker. [Link]

• Lanshoeft, C., & Arnold, M. E. (2016). Application of high-resolution MS for development of peptide and large-molecule drug candidates. Bioanalysis Zone. [Link]

• Aebersold, R., & Mann, M. (2003). Precision proteomics: The case for high resolution and high mass accuracy. National Institutes of Health. [Link]

• Cyclic Peptide Analysis. Protein Metrics Support. [Link]

• Sequencing Cyclic Peptides by Multistage Mass Spectrometry. National Institutes of Health. [Link]

Sources

• 1. support.proteinmetrics.com [support.proteinmetrics.com]
• 2. Benefits of High-Resolution Mass Spectrometry (HRMS) for Peptide Quantitation - Sannova [sannova.net]
• 3. Liquid Chromatography-High Resolution Mass Spectrometry for Peptide Drug Quality Control - PMC [pmc.ncbi.nlm.nih.gov]
• 4. bioanalysis-zone.com [bioanalysis-zone.com]
• 5. Precision proteomics: The case for high resolution and high mass accuracy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. chromatographyonline.com [chromatographyonline.com]
• 7. Multistep tandem mass spectrometry for sequencing cyclic peptides in an ion-trap mass spectrometer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The interpretation of tandem mass spectra obtained from cyclic non-ribosomal peptides - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. mMass as a Software Tool for the Annotation of Cyclic Peptide Tandem Mass Spectra | PLOS One [journals.plos.org]
• 11. Sequencing Cyclic Peptides by Multistage Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Physicochemical Profiling: The "Why" Behind the Protocol

As a Senior Application Scientist, I frequently audit laboratory workflows and observe a critical operational oversight: treating synthetic cyclic peptides as standard biological waste.

Cyclo(val-pro-gly)4, or Cyclo(VPG)4, is a cyclic elastin-like polypeptide (ELP) derivative. While linear ELPs are generally biodegradable, the structural constraints of a cyclic backbone drastically alter this molecule's environmental persistence and physical behavior. This guide provides a self-validating, step-by-step operational plan for the safe handling, deactivation, and disposal of Cyclo(VPG)4, ensuring your laboratory maintains strict environmental compliance and operational safety.

To design an effective disposal strategy, we must first understand the causality behind the molecule's behavior. Cyclo(VPG)4 possesses two unique physicochemical properties that dictate our waste management logic:

• Extreme Proteolytic Resistance: Linear ELPs are readily degraded by endogenous endopeptidases like elastase or collagenase 1. However, cyclization removes the free N- and C-termini, rendering the peptide highly resistant to exopeptidases and mild chemical degradation 2. Pouring active cyclic peptides down the drain risks severe environmental persistence.

• Inverse Transition Temperature ( Tt​ ): Like all ELPs, Cyclo(VPG)4 exhibits unique phase behavior. Below its Tt​ , it is highly soluble in aqueous solutions. Above its Tt​ , it undergoes hydrophobic collapse and coacervates (aggregates) into an insoluble phase 3. If active Cyclo(VPG)4 enters hot wastewater streams, it can spontaneously precipitate, causing micro-fouling and blockages in laboratory plumbing.

Operational Disposal Workflows

Instead of attempting to chemically neutralize hundreds of liters of aqueous waste, our protocol leverages the peptide's own Tt​ to concentrate the hazard. This is followed by aggressive ring-opening hydrolysis to permanently deactivate the molecule.

Protocol A: Aqueous Waste Volume Reduction via Inverse Transition Cycling (ITC)

This protocol reduces hazardous cyclic peptide waste volume by up to 95%, isolating the active compound from bulk buffers.

• Salting Out: Add solid NaCl to your aqueous Cyclo(VPG)4 waste to achieve a final concentration of 2.5 M.

  • Causality: High ionic strength artificially lowers the Tt​ of the ELP, ensuring complete precipitation at easily achievable temperatures without boiling the solvent 3.

• Thermal Coacervation: Heat the waste solution in a water bath to 50°C for 15 minutes.

  • Self-Validation Check: The solution must transition from clear to opaque/turbid. If turbidity is not observed, the Tt​ has not been reached. Add an additional 0.5 M NaCl and increase the temperature by 5°C until opacity is achieved.

• Pelleting: Centrifuge the warm solution at 10,000 × g for 15 minutes. Critical: The centrifuge must be pre-warmed to 40°C to prevent the peptide from re-solubilizing during the spin.

• Separation: Decant the depleted supernatant. This liquid now contains negligible peptide and can be routed to standard aqueous chemical waste. Retain the concentrated Cyclo(VPG)4 pellet in the tube.

Protocol B: Chemical Deactivation (Ring Cleavage)

Because cyclic peptides are hyper-stable, the concentrated pellet must be chemically destroyed before final disposal.

• Hydrolysis: Resuspend the concentrated peptide pellet in 6M HCl or 1M NaOH.

  • Causality: Extreme pH combined with sustained heat is required to overcome the steric hindrance of the cyclic backbone and hydrolyze the rigid amide bonds into individual, biologically inert amino acids 2.

• Thermal Degradation: Heat the suspension in a sealed, pressure-rated borosilicate vial at 90°C for 4 to 6 hours.

• Neutralization: Allow the solution to cool to room temperature. Carefully neutralize the solution to pH 6–8 using equimolar NaOH (if acid was used) or HCl (if base was used).

• Final Disposal: Dispose of the neutralized, degraded amino acid solution through your institution's standard chemical waste stream, following local Environmental Health and Radiation Safety (EHRS) guidelines 4.

Quantitative Waste Categorization & Logistics

Adhere to the following segregation limits and treatment routes to maintain compliance and prevent cross-contamination.

Waste Stream	Composition	Treatment / Deactivation	Final Disposal Route
Solid Waste	Lyophilized Cyclo(VPG)4 powder, contaminated vials, PPE, pipette tips	None required on-site. Do not autoclave (heat may cause unwanted adherence).	High-temperature incineration via licensed EH&S hazardous waste contractor.
Aqueous Waste	Buffers, cell media containing dissolved Cyclo(VPG)4	Inverse Transition Cycling (ITC) concentration (Protocol A).	Supernatant to standard aqueous waste; Pellet routed to Hydrolysis.
Concentrated Pellet	Pure, aggregated Cyclo(VPG)4 coacervate	Acid/Base Hydrolysis (6M HCl or 1M NaOH at 90°C for 4-6h) (Protocol B).	Neutralize to pH 6-8, route to standard chemical waste.
Organic Waste	Synthesis/Purification byproducts (DMF, DCM, TFA)	Segregate strictly by halogenated vs. non-halogenated solvents.	Standard organic solvent waste pickup.

Workflow Visualization

Figure 1: Decision tree for Cyclo(VPG)4 waste segregation, concentration, and chemical deactivation.

References

• Title: Biodegradation of elastin-like polypeptide nanoparticles Source: PubMed Central (PMC) - National Institutes of Health (NIH) URL: [Link]

• Title: Synthesis of bioactive and stabilized cyclic peptides by macrocyclization using C(sp3)–H activation Source: PubMed Central (PMC) - National Institutes of Health (NIH) URL: [Link]

• Title: Elastin-like Polypeptides as a Purification Tag for Recombinant Proteins Source: PubMed Central (PMC) - National Institutes of Health (NIH) URL: [Link]

• Title: Laboratory Chemical Waste Management Guidelines Source: Environmental Health and Radiation Safety (EHRS) - University of Pennsylvania URL: [Link]

Sources

• 1. Biodegradation of elastin-like polypeptide nanoparticles - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of bioactive and stabilized cyclic peptides by macrocyclization using C(sp3)–H activation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Elastin-like Polypeptides as a Purification Tag for Recombinant Proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ehrs.upenn.edu [ehrs.upenn.edu]

A Comprehensive Guide to Personal Protective Equipment for Handling Cyclo(val-pro-gly)4

Hazard Assessment and Risk Mitigation

The chemical, physical, and toxicological properties of many research peptides, including Cyclo(val-pro-gly)4, have not been thoroughly investigated.[1][2] Therefore, it is prudent to treat this compound with a high degree of caution. The primary risks associated with handling peptides in a laboratory setting are:

• Inhalation: Lyophilized powders can easily become airborne when handled, posing a risk of inhalation.[3]

• Dermal Contact: Accidental skin contact can lead to irritation or allergic reactions, and for biologically active peptides, potentially unforeseen physiological effects.

• Ingestion: Accidental ingestion can occur through poor laboratory hygiene.

• Eye Contact: Splashes of reconstituted peptide solutions or contact with airborne powder can cause eye irritation.[3]

To mitigate these risks, a multi-layered approach to safety, centered on the consistent and correct use of PPE, is non-negotiable.[3]

Core Personal Protective Equipment (PPE) Requirements

The following table summarizes the essential PPE for handling Cyclo(val-pro-gly)4 in both its lyophilized (solid) and reconstituted (liquid) forms.

Form	Task	Required PPE	Rationale
Lyophilized Powder	Weighing, aliquoting, and initial reconstitution	Nitrile gloves, Lab coat, Safety goggles with side shields, Respiratory protection (N95 or higher)	The fine powder can be easily aerosolized, creating an inhalation hazard.[3] Respiratory protection is crucial to prevent intake of airborne particles.
Reconstituted Solution	Pipetting, dilutions, and general handling	Nitrile gloves, Lab coat, Safety goggles with side shields	Protects against splashes and accidental skin contact with the potentially biologically active peptide solution.[4]

Detailed PPE Specifications and Procedures

• Gloves: Chemical-resistant nitrile gloves are the standard for handling most laboratory chemicals.[3] Always inspect gloves for tears or punctures before use. Change gloves immediately if they become contaminated.[3]

• Lab Coat: A clean, buttoned lab coat should be worn at all times to protect skin and personal clothing from contamination.[4][5]

• Eye Protection: Safety glasses with side shields or safety goggles are mandatory to protect against accidental splashes.[3][4]

• Respiratory Protection: When handling the lyophilized powder, work should be conducted in a certified chemical fume hood or a biological safety cabinet to minimize inhalation exposure.[3][4] If a fume hood is unavailable, a NIOSH-approved N95 respirator or higher should be worn.

Step-by-Step PPE Protocols

To ensure maximum protection, the following procedures for donning and doffing PPE should be strictly followed.

Donning PPE Workflow

Caption: Sequential process for correctly donning PPE.

• Lab Coat: Put on a clean, appropriately sized lab coat and fasten all buttons.

• Respiratory Protection (if handling powder): If required, don your respirator, ensuring a proper seal.

• Eye Protection: Put on safety goggles or glasses.

• Gloves: Don nitrile gloves, ensuring they overlap the cuffs of the lab coat.

Doffing PPE Workflow

Caption: Sequential process for safely removing PPE.

• Gloves: Remove gloves by peeling them off from the cuff, turning them inside out to trap any contaminants. Dispose of them in the designated chemical waste container.

• Eye Protection: Remove eye protection by handling the earpieces or strap.

• Lab Coat: Remove your lab coat, folding the contaminated exterior inward, and hang it in the designated area or dispose of it if it is single-use.

• Respiratory Protection: If a respirator was used, remove it last by touching only the straps.

Crucially, wash your hands thoroughly with soap and water after removing all PPE.

Emergency Procedures

In the event of accidental exposure, immediate action is critical.

Exposure Type	Immediate Action
Skin Contact	Immediately wash the affected area with copious amounts of soap and water for at least 15 minutes.[3]
Eye Contact	Immediately flush the eyes with a gentle stream of water for at least 15 minutes at an eyewash station.[3] Seek prompt medical attention.
Inhalation	Move the individual to fresh air immediately.[1][3] If breathing is difficult, seek immediate medical attention.
Ingestion	Rinse the mouth thoroughly with water.[1] Do not induce vomiting. Seek immediate medical attention.

Disposal Plan

Proper disposal of Cyclo(val-pro-gly)4 and all contaminated materials is essential to prevent environmental contamination and ensure regulatory compliance.

Waste Segregation

All materials that have come into contact with Cyclo(val-pro-gly)4 must be considered chemical waste.[6] This includes:

• Unused or expired peptide.

• Contaminated vials and caps.

• Used pipette tips.

• Contaminated gloves and other disposable PPE.

• Any materials used for spill cleanup.

Disposal Workflow

Caption: Workflow for the proper disposal of peptide waste.

• Segregate Waste: Collect all contaminated materials in a designated, leak-proof chemical waste container.[3][6]

• Label Container: Clearly label the waste container as "Hazardous Chemical Waste" and list the contents, including "Cyclo(val-pro-gly)4".

• Store Securely: Store the sealed waste container in a designated, secure area away from general laboratory traffic.

• Institutional Pickup: Follow your institution's specific procedures for hazardous waste pickup and disposal.[3] Never dispose of peptide waste in the regular trash or down the drain.[3]

By adhering to these stringent safety protocols, researchers can handle Cyclo(val-pro-gly)4 and other novel peptides with confidence, ensuring a safe and productive laboratory environment.

References

• Ensuring a Safe Lab: Best Practices for Handling and Disposing of Research Peptides. (2025, November 21). Google Cloud.
• Safety Tips for Handling Peptides in Your Research. (2026, February 21). Suzhou Peptides.
• Safe Handling & Lab PPE for Peptides (Compliance-Focused Research Guide). (2025, December 9). Google Cloud.
• Peptide Institute, Inc. (2024, January 9). Safety Data Sheet.
• Safety Data Sheet (SDS). (2024, October 7). Peptide Institute, Inc.
• Proper Disposal of Peptide Waste: A Step-by-Step Guide for Laboratory Professionals. Benchchem.

Sources

• 1. peptide.co.jp [peptide.co.jp]
• 2. peptide.co.jp [peptide.co.jp]
• 3. peptide24.store [peptide24.store]
• 4. suzhoupeptides.com [suzhoupeptides.com]
• 5. purepeptix.com [purepeptix.com]
• 6. benchchem.com [benchchem.com]